1-(6-Chloro-4-methylpyridin-2-YL)ethanone

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(6-Chloro-4-methylpyridin-2-yl)ethanone is a substituted pyridyl ketone of significant interest to the medicinal chemistry and drug discovery sectors. Its unique arrangement of a reactive acetyl group, a synthetically versatile chloro substituent, and a methyl-functionalized pyridine core makes it a valuable building block for the synthesis of a diverse array of more complex molecules. The pyridine scaffold is a well-established "privileged structure" in drug design, and the strategic placement of chloro and acetyl functionalities provides multiple avenues for molecular elaboration and the tuning of physicochemical and pharmacological properties.[1] This technical guide provides a comprehensive overview of the known and predicted chemical properties of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone, including its synthesis, spectroscopic signature, reactivity profile, and potential applications in pharmaceutical research.

Chemical Identity and Physical Properties

1-(6-Chloro-4-methylpyridin-2-yl)ethanone is a distinct chemical entity characterized by the following identifiers and properties:

Property	Value	Source(s)
IUPAC Name	1-(6-Chloro-4-methylpyridin-2-yl)ethanone	N/A
Synonyms	1-(6-chloro-4-methyl-2-pyridinyl)ethanone	[2][3]
CAS Number	1256812-41-5	[2][3]
Molecular Formula	C₈H₈ClNO	[2][3]
Molecular Weight	169.61 g/mol	[2][3]
Physical Form	Light Brown Solid	[2]
Purity	Typically ≥97%	[2]
Storage Temperature	0 °C	[2]

Synthesis and Mechanistic Considerations

The most logical and widely employed synthetic route to 2-acetylpyridines from the corresponding picolinonitriles is the Grignard reaction.[4] This approach involves the nucleophilic addition of a methylmagnesium halide to the electrophilic carbon of the nitrile group, followed by acidic hydrolysis of the intermediate imine to yield the desired ketone.

Proposed Synthetic Pathway

The synthesis of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone is anticipated to proceed via the reaction of 6-chloro-4-methylpicolinonitrile with a methyl Grignard reagent, such as methylmagnesium bromide (MeMgBr).

A proposed synthetic route to the title compound.

Detailed Experimental Protocol (Representative)

The following protocol is a representative procedure based on established methodologies for the synthesis of similar 2-acetylpyridine derivatives.[5] Researchers should optimize conditions for their specific laboratory setup.

Materials:

• 6-Chloro-4-methylpicolinonitrile

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 6-chloro-4-methylpicolinonitrile (1.0 equivalent) and dissolve in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add methylmagnesium bromide solution (1.1 to 1.5 equivalents) dropwise via the dropping funnel, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure 1-(6-Chloro-4-methylpyridin-2-yl)ethanone.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Grignard reagents are highly basic and react readily with protic solvents, including water.[5] Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used to prevent quenching of the Grignard reagent.

• Inert Atmosphere: To prevent the degradation of the Grignard reagent through reaction with atmospheric oxygen, the reaction is conducted under an inert atmosphere of nitrogen or argon.

• Slow Addition at Low Temperature: The Grignard reaction is exothermic. Slow addition of the Grignard reagent at 0 °C helps to control the reaction temperature and minimize the formation of side products.

• Aqueous Workup: The intermediate magnesium iminate is hydrolyzed to the ketone upon the addition of a mild acid. Saturated ammonium chloride is often used to quench the reaction and hydrolyze the intermediate without causing decomposition of the desired product.

Spectroscopic Characterization (Predicted)

While experimentally obtained spectra for 1-(6-Chloro-4-methylpyridin-2-yl)ethanone are not widely available in the public domain, its spectroscopic properties can be reliably predicted based on its structure and data from analogous compounds.[6][7]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl groups.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.8-8.0	s	1H	H-3 (aromatic)	The proton at the 3-position is adjacent to the electron-withdrawing acetyl group, leading to a downfield shift.
~7.3-7.5	s	1H	H-5 (aromatic)	The proton at the 5-position is influenced by the chloro and methyl groups.
~2.7	s	3H	-COCH₃	The acetyl methyl protons are deshielded by the adjacent carbonyl group.
~2.5	s	3H	-CH₃ (ring)	The methyl group on the pyridine ring will appear in the typical aromatic methyl region.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~200	C=O	The carbonyl carbon of a ketone typically resonates in this downfield region.[8]
~158-162	C-2 (aromatic)	The carbon bearing the acetyl group.
~150-154	C-6 (aromatic)	The carbon attached to the electronegative chlorine atom will be shifted downfield.
~148-152	C-4 (aromatic)	The carbon attached to the methyl group.
~125-130	C-3 (aromatic)	Aromatic CH carbon.
~120-125	C-5 (aromatic)	Aromatic CH carbon.
~25	-COCH₃	Acetyl methyl carbon.
~18	-CH₃ (ring)	Ring methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption from the carbonyl group.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
~1700	Strong	C=O stretch (ketone)
~1580, 1450	Medium	C=C and C=N stretching (pyridine ring)
~3050-3100	Weak	Aromatic C-H stretch
~2900-3000	Weak	Aliphatic C-H stretch (methyl groups)
~700-800	Medium-Strong	C-Cl stretch

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns. A key feature will be the isotopic pattern of the chlorine atom.

m/z	Assignment	Notes
169/171	[M]⁺	Molecular ion peak, with the M+2 peak having approximately one-third the intensity of the M peak due to the ³⁵Cl/³⁷Cl isotopes.
154/156	[M - CH₃]⁺	Loss of a methyl radical from the acetyl group.
126/128	[M - COCH₃]⁺	Loss of the acetyl group.
43	[CH₃CO]⁺	Acetyl cation.

Reactivity and Synthetic Potential

The chemical reactivity of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone is governed by its three key functional components: the acetyl group, the chloro-substituted pyridine ring, and the methyl group on the ring.

Key reactive sites and potential transformations.

Reactions of the Acetyl Group

• Condensation Reactions: The α-protons of the acetyl group are acidic and can be deprotonated with a suitable base to form an enolate. This enolate can then participate in various condensation reactions, such as aldol and Claisen-Schmidt condensations, to form α,β-unsaturated ketones (chalcones).[9]

• α-Halogenation: The acetyl group can undergo halogenation at the α-position under acidic or basic conditions.

• Reduction: The ketone can be reduced to the corresponding secondary alcohol using reducing agents like sodium borohydride (NaBH₄).

Reactions of the Chloro Substituent

• Nucleophilic Aromatic Substitution (SNAAr): The chlorine atom at the 6-position of the pyridine ring is activated towards nucleophilic aromatic substitution. This allows for the introduction of a wide range of nucleophiles, such as amines, alkoxides, and thiols, to generate a library of substituted pyridine derivatives.[10] The electron-withdrawing nature of the acetyl group further enhances the reactivity of the ring towards nucleophilic attack.

Reactions of the Pyridine Ring

• N-Oxidation: The pyridine nitrogen can be oxidized to the corresponding N-oxide using oxidizing agents like hydrogen peroxide in acetic acid.[11] This can modify the electronic properties of the ring and provide a handle for further functionalization.

• Quaternization: The lone pair of electrons on the pyridine nitrogen can react with alkyl halides to form quaternary pyridinium salts.

Applications in Drug Discovery and Medicinal Chemistry

The 2-acetylpyridine scaffold is a versatile building block in medicinal chemistry, and the presence of a chloro substituent provides an additional point for diversification.[1][12]

• Intermediate for Bioactive Molecules: 1-(6-Chloro-4-methylpyridin-2-yl)ethanone can serve as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications. The ability to perform chemistry at the acetyl group, the chloro position, and the pyridine nitrogen allows for the rapid generation of compound libraries for high-throughput screening.

• Scaffold for Kinase Inhibitors: Many kinase inhibitors incorporate a substituted pyridine core. The functionalities present in the title compound make it an attractive starting material for the synthesis of novel kinase inhibitors.

• Precursor to COX-2 Inhibitors: Related pyridyl ethanone structures have been utilized as key intermediates in the synthesis of selective COX-2 inhibitors.[13][14]

Safety and Handling

• General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.

• Toxicology: The toxicological properties have not been fully investigated. Assume the compound is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation.

Conclusion

1-(6-Chloro-4-methylpyridin-2-yl)ethanone is a valuable and versatile chemical intermediate with significant potential in the field of drug discovery and medicinal chemistry. Its rich chemical functionality allows for a wide range of synthetic transformations, enabling the creation of diverse molecular architectures. While detailed experimental data for this specific compound is not extensively documented in public literature, its chemical properties can be reliably inferred from established chemical principles and data from closely related analogues. This guide provides a solid foundation for researchers and scientists to understand and utilize this compound in their synthetic and drug discovery endeavors.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 20). The Science Behind 2-Acetylpyridine: Synthesis and Chemical Properties. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Synthesis of 1-(6-Chloro-2-methyl-4-phenylquinoline) ethanone using different heterogeneous catalysts in dry media under microwave ir-radiation. (n.d.). International Journal of Engineering, Science and Innovation. Retrieved from [Link]

• Facile synthesis, characterization and dft calculations of 2-acetyl pyridine derivatives. (n.d.). SciELO. Retrieved from [Link]

• Novel process for the preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib. (2012, May 29). Google Patents.
• Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone. (n.d.). Google Patents.
• Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone. (n.d.). Google Patents.

• Oreate AI Blog. (2026, February 19). Beyond the Beaker: Unpacking the Roles of 2-Acetylpyridine and 4-Nitrobenzaldehyde in Chemical Synthesis. Retrieved from [Link]

• Synthesis of 2-Acetyl Pyridine Derivatives. (n.d.). Scribd. Retrieved from [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022, February 9). MDPI. Retrieved from [Link]

• Preeti, B., Sarveswari, S., Vijayakumar, V., Tan, K. W., & Tiekink, E. R. T. (n.d.). 1-[6-Chloro-4-(2-chlorophenyl)-2-methyl-3-quinolyl]ethanone. National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and Antimicrobial Activity of Some New Chalcones of 2-Acetyl Pyridine. (n.d.). Semantic Scholar. Retrieved from [Link]

• SpectraBase. (n.d.). 1-[6-Chloro-4-(2-chlorophenyl)-2-methylquinol-3-yl]ethanone. Retrieved from [Link]

• Hossan, A. S. M., Abu-Melha, H. M. A., Al-Omar, M. A., & Amr, A. E. E. (2012). Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material. National Center for Biotechnology Information. Retrieved from [Link]

• Grignard Reagents in Ionic Solvents: ET Reactions and Evidence for Facile Br/Mg Exchange. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Improved synthesis of kras g12c inhibitor compound. (n.d.). Google Patents.

• Wikipedia. (n.d.). 2-Acetylpyridine. Retrieved from [Link]

• Gwaram, N. S., Ali, H. M., Saharin, S. M., Abdulla, M. A., Hassandarvish, P., Lin, T. K., Ching, C. L., & Ooi, C. L. (2012). Synthesis, characterization, and biological applications of some 2-acetylpyridine and acetophenone derivatives. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Grignard PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

• the synthesis and microbiological activity of new 4-chloropyridin-2-yl derivatives. (2009, April 23). Heterocycles. Retrieved from [Link]

• SYNTHESIS OF 3-AMINO-2-CHLORO-4-METHYLPYRIDINE FROM MALONONITRILE AND ACETONE. (2000, January 6). Google Patents.

• Wikipedia. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• A Review on the Medicinal Importance of Pyridine Derivatives. (2015, September 29). ResearchGate. Retrieved from [Link]

• Figure S13. 1 H NMR spectrum of 1-(4-Chlorophenyl)ethanone oxime (2g). (n.d.). ResearchGate. Retrieved from [Link]

• Singh, R., Kumar, B., & Singh, J. (n.d.). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Publishing. Retrieved from [Link]

• Crystal Structure of a Chiral Sec-Amine, 4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline. (n.d.). MDPI. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(2-pyridinyl)-. Retrieved from [Link]

• 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. (2024, September 30). Chemistry LibreTexts. Retrieved from [Link]

• NIST. (n.d.). 1-(6-Methyl-2-pyrazinyl)-1-ethanone. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 1-(6-Chloro-4-methyl-pyridin-2-yl)-ethanone | 1256812-41-5 [sigmaaldrich.com]
• 3. 1-(6-Chloro-4-methyl-pyridin-2-yl)-ethanone | 1256812-41-5 [sigmaaldrich.com]
• 4. 2-Acetylpyridine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. ijesi.org [ijesi.org]
• 7. scielo.br [scielo.br]
• 8. asianpubs.org [asianpubs.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. 2-Chloropyridine - Wikipedia [en.wikipedia.org]
• 11. Beyond the Beaker: Unpacking the Roles of 2-Acetylpyridine and 4-Nitrobenzaldehyde in Chemical Synthesis - Oreate AI Blog [oreateai.com]
• 12. scribd.com [scribd.com]
• 13. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 14. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]

Substituted Pyridine Ethanone Building Blocks: Synthetic Access and Medicinal Utility

Topic: Substituted Pyridine Ethanone Building Blocks for Drug Discovery Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of medicinal chemistry, the pyridine ring remains a "privileged scaffold," present in over 60 FDA-approved drugs. Within this class, substituted pyridine ethanones (acetylpyridines) represent a critical, high-value node. These building blocks—characterized by a pyridine ring substituted with an acetyl group and varying electronic modifiers—serve as versatile linchpins. They function as immediate precursors to chiral heteroaryl-ethanols, scaffolds for Hantzsch thiazole synthesis, and electrophiles in Claisen-Schmidt condensations.

This guide provides a technical deep-dive into the synthesis, reactivity, and application of substituted pyridine ethanones, moving beyond basic definitions to explore the causality behind synthetic choices and their downstream impact on drug discovery.

Structural Classification & Significance

The utility of pyridine ethanones stems from the dual reactivity of the acetyl group (nucleophilic

-carbon and electrophilic carbonyl) combined with the electronic tunability of the pyridine ring.

• 2-Acetylpyridines: Precursors to tridentate ligands (e.g., terpyridines) and chiral alcohols via asymmetric hydrogenation.

• 3-Acetylpyridines: The industrial gateway to bisphosphonate drugs (e.g., Risedronate).

• 4-Acetylpyridines: Often utilized in the synthesis of complex alkaloids and N-oxide dependent functionalizations.

Bioisosteric Relevance

The pyridine ethanone moiety often serves as a bioisostere for benzoyl groups, improving water solubility (logP reduction) and introducing a hydrogen bond acceptor (the pyridine nitrogen) to modulate target binding affinity.

Synthetic Access: Constructing the Building Block

Accessing diverse substituted pyridine ethanones requires selecting the appropriate methodology based on the substitution pattern and functional group tolerance.

Method A: The "Industrial" Route (Claisen Condensation)

Used for large-scale production (e.g., 3-acetylpyridine), this method avoids transition metals but requires harsh conditions.

• Mechanism: Condensation of nicotinic esters with ethyl acetate using a strong base (NaOEt), followed by acidic hydrolysis and decarboxylation.

• Pros: Cost-effective, scalable.[1][2][3][4]

• Cons: Limited functional group tolerance (incompatible with base-sensitive groups).

Method B: The "Diversity" Route (Stille Coupling)

For generating libraries of substituted building blocks (e.g., halogenated or ether-substituted variants), Pd-catalyzed coupling is the gold standard.

• Reagents: Halopyridine + Tributyl(1-ethoxyvinyl)tin.

• Catalyst:

  or .

• Causality: The use of (1-ethoxyvinyl)tin acts as a masked acetyl group. Subsequent acidic hydrolysis unmasks the ketone. This bypasses the instability of acyl chlorides in cross-coupling.

Method C: Minisci Acylation

Direct C-H functionalization of the pyridine ring using radical chemistry.

• Reagents: Pyridine + Acetaldehyde + Oxidant (e.g., t-BuOOH).

• Selectivity: Often favors the 2- and 4-positions due to the nucleophilic character of the alkyl radical attacking the electron-deficient heterocycle.

Reactivity Profile & Downstream Transformations

Once synthesized, the pyridine ethanone building block serves as a divergence point.

Hantzsch Thiazole Synthesis

One of the most robust reactions in medicinal chemistry, converting the acetyl group into a thiazole ring.

• Workflow: Bromination of the acetyl group (

  -haloketone formation) followed by condensation with thioamides or thioureas.

• Application: Synthesis of kinase inhibitors where the thiazole-pyridine motif mimics the ATP adenine core.

Claisen-Schmidt Condensation

Reaction with aromatic aldehydes yields pyridyl-chalcones (enones).

• Utility: These enones are Michael acceptors, precursors to pyrazolines (via hydrazine) or pyrimidines (via amidines).

• Self-Validation: The reaction is self-indicating; the formation of the conjugated enone system is typically accompanied by a distinct color change (yellow/orange).

Asymmetric Reduction

Reduction of the ketone to a chiral secondary alcohol.

• Reagents: Noyori transfer hydrogenation (Ru-catalysts) or borane reduction (CBS catalyst).

• Significance: Generates chiral pharmacophores found in drugs like Crizotinib (though Crizotinib uses a specific chiral ether, the principle of chiral pyridine-ethanol synthesis is analogous).

Visualizing the Synthetic Logic

The following diagram illustrates the divergent utility of the 3-acetylpyridine building block, specifically highlighting the industrial route to Risedronate and the diversity route to heterocycles.

Caption: Divergent synthesis starting from Nicotinic Acid to 3-Acetylpyridine, branching into the industrial synthesis of Risedronate and library generation of heterocycles.

Case Study: Risedronate Sodium

Drug Class: Bisphosphonate (Osteoporosis) Role of Building Block: 3-Acetylpyridine is the absolute structural precursor.

The synthesis of Risedronate exemplifies the "Industrial Route." It begins with the conversion of nicotinic acid to 3-acetylpyridine.[5] The acetyl group is then subjected to a complex phosphorylation reaction.

Quantitative Comparison of Synthetic Methods for 3-Acetylpyridine:

Method	Starting Material	Reagents	Yield	Scalability	Key Limitation
Claisen Condensation	Ethyl Nicotinate	EtOAc, NaOEt, Na	~90%	High (Industrial)	Requires handling of Na metal/HBr
Stille Coupling	3-Bromopyridine	Tributyl(1-ethoxyvinyl)tin, Pd	85-95%	Low (Lab/Pilot)	Toxic tin byproducts
Direct Lithiation	3-Chloropyridine	Li, Acetonitrile	~93%	Medium	Cryogenic conditions (-75°C)

Experimental Protocols

Protocol A: Stille Coupling for Substituted Acetylpyridines

Use this protocol to synthesize novel building blocks with sensitive substituents (e.g., 2-methoxy-5-acetylpyridine).

• Preparation: In a dry Schlenk flask, combine 5-bromo-2-methoxypyridine (1.0 equiv), tributyl(1-ethoxyvinyl)tin (1.2 equiv), and

  (5 mol%).

• Solvent: Add anhydrous Toluene (0.1 M concentration). Degas with

  for 15 min.

• Reaction: Heat to reflux (110°C) for 16 hours. Monitor by TLC (formation of the vinyl ether intermediate).

• Hydrolysis (Critical Step): Cool to RT. Add 1M HCl (aq) and stir vigorously for 2 hours. Why? The vinyl ether is stable; acid hydrolysis unmasks the ketone.

• Workup: Neutralize with saturated

  , extract with EtOAc, and purify via silica chromatography.

Protocol B: One-Pot Hantzsch Thiazole Synthesis

Use this protocol to convert the acetylpyridine building block into a bioactive thiazole scaffold.

• Bromination: Dissolve 3-acetylpyridine (1.0 equiv) in HBr/AcOH (33%). Add

  (1.0 equiv) dropwise at 0°C. Stir until decolorized.

• Precipitation: Add

  to precipitate the -bromoacetylpyridine hydrobromide salt. Filter and dry.[6]

• Cyclization: Suspend the salt in Ethanol. Add Thiourea (1.2 equiv). Reflux for 2-4 hours.

• Validation: The product precipitates as the HBr salt upon cooling. Neutralize with

  to liberate the free base.

References

• Synthesis of 3-acetylpyridine via transesterification and condensation. Source: ChemicalBook.

• Pyridine-Derived Pharmaceuticals. Source: Sarchem Labs.

• Compounds removed from the condensation reaction between 2-acetylpyridine and 2-formylpyridine. Source: Chemistry Journal of Moldova.

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives. Source: Semantic Scholar / Molecules.

• Stille Coupling - Reaction, Reagents and Mechanism. Source: Organic Chemistry Portal.

Sources

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. scispace.com [scispace.com]
• 3. CN1246313C - New method for preparing 3-pyridine acetic hydrochloride - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

difference between 1-(6-chloro-4-methylpyridin-2-yl)ethanone and isomers

The following technical guide details the structural, synthetic, and analytical distinctions between 1-(6-chloro-4-methylpyridin-2-yl)ethanone and its regioisomers. This document is structured for researchers requiring high-purity synthesis and unambiguous structural validation.

Synthesis, Structural Elucidation, and Isomeric Differentiation

Executive Summary

1-(6-chloro-4-methylpyridin-2-yl)ethanone (CAS: 1256812-41-5) is a critical heterocyclic building block used in the development of kinase inhibitors and bipyridine ligands. Its structural integrity is defined by the specific arrangement of a chloro group at C6, a methyl group at C4, and an acetyl group at C2.

The primary challenge in working with this scaffold is the prevalence of regioisomers, particularly 1-(4-chloro-6-methylpyridin-2-yl)ethanone , which often co-elutes during synthesis due to similar polarity. This guide provides a regioselective synthetic route and a definitive NMR-based protocol to distinguish the target from its isomers.

Chemical Identity & Isomer Landscape

The pyridine ring's electron-deficient nature makes the position of substituents critical for both reactivity and biological activity.

Feature	Target Compound	Primary Isomer (Regioisomer A)	Secondary Isomer (Regioisomer B)
IUPAC Name	1-(6-chloro-4-methylpyridin-2-yl)ethanone	1-(4-chloro-6-methylpyridin-2-yl)ethanone	1-(2-chloro-6-methylpyridin-4-yl)ethanone
Structure	2-Acetyl, 4-Methyl, 6-Chloro	2-Acetyl, 6-Methyl, 4-Chloro	4-Acetyl, 2-Methyl, 6-Chloro
Symmetry	Asymmetric	Asymmetric	Asymmetric
Key NMR Feature	NOE between Acetyl-CH₃ and H3; NOE between Methyl-CH₃ and H3 & H5	NOE between Acetyl-CH₃ and H3; NOE between Methyl-CH₃ and H5 only	Acetyl-CH₃ shows NOE to both H3 & H5

Regioselective Synthesis Strategy

Direct acylation of 2-chloro-4-methylpyridine often yields mixtures. The most robust protocol utilizes a Negishi-type coupling or a Grignard addition to a nitrile precursor , derived from the commercially available 2,6-dichloro-4-methylpyridine.

3.1 Retrosynthetic Analysis (Pathway Logic)

The synthesis targets the C2 position selectively by exploiting the inductive effect of the nitrogen and the steric difference between the C2 and C6 positions (if one is already substituted).

Figure 1: Strategic synthesis via mono-cyanation ensures regiocontrol before introducing the acetyl group.

3.2 Detailed Experimental Protocol

Step 1: Mono-cyanation of 2,6-dichloro-4-methylpyridine

• Reagents: 2,6-Dichloro-4-methylpyridine (1.0 eq), CuCN (1.1 eq), DMF (anhydrous).

• Procedure: Heat the mixture to 140°C under N₂ for 4-6 hours. Monitor by TLC (Hexane/EtOAc 9:1).[1] The mono-cyano product forms first; prolonged heating leads to dicyano by-products.

• Workup: Cool to RT, pour into ethylenediamine/water (to complex copper), extract with EtOAc.

• Purification: Flash chromatography is essential here to separate the mono-cyano product from unreacted starting material.

Step 2: Grignard Addition (The Acetyl Installation)

• Reagents: 2-Cyano-6-chloro-4-methylpyridine (1.0 eq), Methylmagnesium bromide (3M in ether, 1.2 eq), anhydrous THF.

• Procedure:

  • Cool the nitrile solution in THF to 0°C.

  • Add MeMgBr dropwise. The solution will turn yellow/orange (imine intermediate).

  • Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • Hydrolysis (Critical): Quench with 1M HCl. Stir vigorously for 30 minutes to hydrolyze the intermediate imine salt to the ketone.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Analytical Differentiation (The "Self-Validating" Protocol)

Standard 1H NMR integration confirms the number of protons but may not distinguish regioisomers definitively without careful analysis of coupling constants and NOE (Nuclear Overhauser Effect).

4.1 Proton Assignment Logic

The target molecule has two aromatic protons: H3 and H5 .

• H3: Located between the Acetyl (C2) and Methyl (C4) groups.

• H5: Located between the Methyl (C4) and Chloro (C6) groups.

4.2 The NOE Diagnostic Test

This is the definitive method to validate the structure.

• Experiment: Irradiate the Methyl group signal (~2.3 ppm).

• Target Result: You should observe NOE enhancement at two aromatic signals (H3 and H5).

• Isomer Result (Regioisomer A): If the structure is 1-(4-chloro-6-methylpyridin-2-yl)ethanone, irradiating the methyl group (now at C6) will show NOE enhancement at only one aromatic signal (H5).

Figure 2: Decision tree for structural validation using 1D-NOE NMR spectroscopy.

4.3 Predicted NMR Shifts (CDCl₃, 400 MHz)

Proton	Shift (δ ppm)	Multiplicity	Coupling ( )	Rationale
Acetyl-CH₃	~2.70	Singlet	-	Alpha to Carbonyl
Ar-CH₃ (C4)	~2.40	Singlet	-	Benzylic-like position
H3	~7.85	Singlet (br)	Hz	Deshielded by C=O (anisotropic effect)
H5	~7.25	Singlet (br)	Hz	Shielded relative to H3; meta-coupling to H3

Note: The meta-coupling (

) between H3 and H5 is often small (~1-1.5 Hz). In low-resolution scans, these may appear as singlets.

Applications & Stability

• Stability: The 6-chloro substituent deactivates the ring toward electrophilic attack but activates the C6 position for nucleophilic aromatic substitution (SɴAr).

• Storage: Store under inert atmosphere at 2-8°C. The acetyl group makes the compound susceptible to condensation reactions (aldol-type) under basic conditions.

• Usage: This specific isomer is preferred in medicinal chemistry when a "left-hand side" vector is required at the C4 position (via the methyl group) while maintaining a lipophilic halogen handle at C6 for metabolic stability or further coupling.

References

• Synthesis of Acetyl Pyridines: RSC Advances, "General procedure A for the synthesis of 2-acetylpyridines," 2015.

• Cyanation of Chloropyridines: Organic Syntheses, "2-Cyano-6-methylpyridine," Coll. Vol. 5, p. 269.

• NMR Interpretation of Pyridines: Spectrochimica Acta Part A, "Synthesis and NMR spectral studies," 2007.

• Isomer Differentiation: Emery Pharma, "A Step-By-Step Guide to 1D and 2D NMR Interpretation," 2018.

Sources

• 1. rsc.org [rsc.org]

Technical Procurement & Application Guide: 1-(6-Chloro-4-methylpyridin-2-yl)ethanone

The following is an in-depth technical guide and whitepaper designed for researchers and drug development professionals.

Part 1: Executive Summary

1-(6-Chloro-4-methylpyridin-2-yl)ethanone is a high-value heterocyclic building block used primarily in the discovery of kinase inhibitors and anti-inflammatory agents. As a functionalized pyridine, it offers three distinct vectors for chemical modification: the acetyl group (for condensation/cyclization), the chlorine atom (for nucleophilic substitution or cross-coupling), and the pyridine nitrogen (for hydrogen bonding).

This guide provides a comprehensive technical analysis of this compound, covering its chemical identity, industrial synthesis routes, supply chain dynamics, and quality assurance protocols.

Part 2: Chemical Profile & Identity

Precise identification is critical to avoid confusion with regioisomers (e.g., the 4-chloro-6-methyl or 5-acetyl variants).

Property	Specification
Chemical Name	1-(6-Chloro-4-methylpyridin-2-yl)ethanone
CAS Number	1256812-41-5
Molecular Formula	C₈H₈ClNO
Molecular Weight	169.61 g/mol
MDL Number	MFCD18257996
Appearance	White to light yellow solid / crystalline powder
Solubility	Soluble in DMSO, MeOH, DCM; sparingly soluble in water
Structural Alert	Halogenated Heterocycle (Reactive handle for Pd-catalyzed coupling)

SMILES: CC1=CC(=NC(=C1)C(=O)C)Cl InChI Key: XJFAAZOPAICLFM-UHFFFAOYSA-N

Part 3: Synthesis & Manufacturing Methodologies

Understanding the synthesis is vital for assessing impurity profiles and cost-scaling. The industrial production of CAS 1256812-41-5 typically follows a Lithium-Halogen Exchange route or a Transition-Metal Catalyzed Coupling route starting from 2,6-dichloro-4-methylpyridine.

Preferred Route: Selective Mono-Lithiation

This method is preferred for high purity and scalability. It exploits the symmetry of the starting material, 2,6-dichloro-4-methylpyridine, to install the acetyl group via a lithiated intermediate.

Mechanism:

• Precursor: 2,6-Dichloro-4-methylpyridine.

• Activation: Treatment with n-Butyllithium (n-BuLi) at -78°C effects a selective lithium-halogen exchange at the 2-position.

• Acylation: The organolithium species reacts with an electrophile, typically N-methoxy-N-methylacetamide (Weinreb amide) or dimethylacetamide (DMA), to yield the ketone.

Synthesis Workflow Diagram

Figure 1: The selective mono-lithiation route ensures regiochemical control, avoiding the formation of di-acetylated byproducts.

Alternative Route: Stille Coupling

• Reagents: 2,6-Dichloro-4-methylpyridine + Tributyl(1-ethoxyvinyl)tin + Pd(PPh₃)₄.

• Pros: Milder conditions (no cryogenic cooling).

• Cons: Tin byproducts are toxic and difficult to remove (unsuitable for GMP late-stage synthesis).

Part 4: Market Analysis - Suppliers & Pricing

The market for this compound is tiered between "Catalog Suppliers" (Research Scale) and "Bulk Manufacturers" (Process Scale).

Supply Chain Tiering[5]

Tier	Scale	Typical Lead Time	Target Price (Est.)	Key Vendors
Catalog (R&D)	1g - 25g	1-2 Weeks	$80 - $150 / g	ChemScene, Sigma-Aldrich, Oakwood
Scale-Up	100g - 1kg	4-6 Weeks	$2,500 - $4,000 / kg	Enamine, Combi-Blocks, WuXi AppTec
Bulk	>10kg	3-4 Months	Inquire	Custom Synthesis Houses (India/China)

Active Supplier Intelligence

• ChemScene: Lists the product as CS-0153171 .[1] Often holds stock in the US/EU for immediate dispatch.

• Sigma-Aldrich: Lists as 1256812-41-5 (Product C12H98EDB42D). Availability is often restricted to specific regions or requires "Ask for Quote," indicating it is sourced via third-party partners (e.g., Chemcia).

• Oakwood Chemical: Specializes in halo-pyridines. While they list the isomer (4-chloro-2-acetyl), they are a primary contact for sourcing the 6-chloro-4-methyl variant due to shared precursors.

Procurement Strategy: For initial screening (mg scale), prioritize ChemScene or Combi-Blocks for speed. For scale-up (>100g), bypass catalog pricing and request a "Process Quote" from Enamine or PharmBlock , specifying a minimum purity of 98% (HPLC).

Part 5: Quality Assurance & Handling

Critical Quality Attributes (CQA)

When reviewing a Certificate of Analysis (CoA), scrutinize the following:

• Regioisomeric Purity: The synthesis can produce trace amounts of the 4-acetyl isomer if the lithiation is not perfectly selective.

  • Check: ¹H NMR should show distinct singlets for the acetyl methyl group and the pyridine ring protons.

• Halogen Scrambling: Ensure no "bromo" analogs are present if a bromine-lithium exchange was attempted (less common but possible).

• Water Content: Pyridines are hygroscopic. High water content can interfere with subsequent anhydrous coupling reactions.

Safety Protocol (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[2][3][4][5]

  • H319: Causes serious eye irritation.[2][3][4][5]

  • H335: May cause respiratory irritation.[3][5][6]

• Handling: Handle in a fume hood. Avoid contact with strong oxidizing agents.[4][5]

References

• National Institutes of Health (PubChem). Compound Summary: Chloropyridine Derivatives. Retrieved March 7, 2026, from [Link]

• Organic Syntheses. Metalation of 2-Methylpyridine Derivatives (General Methodology Reference). Org. Synth. 1977, 57, 69. Retrieved March 7, 2026, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. capotchem.cn [capotchem.cn]

The Pyridine Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The pyridine ring, a six-membered aromatic heterocycle containing a nitrogen atom, stands as a "privileged scaffold" in medicinal chemistry.[1][2] Its unique electronic properties, synthetic tractability, and ability to engage in a wide array of biological interactions have cemented its importance in the development of novel therapeutics.[3][4] This guide provides a comprehensive technical overview of the role of pyridine derivatives in modern drug discovery, with a focus on their synthesis, mechanisms of action, and therapeutic applications across various disease areas. We will delve into the causality behind experimental choices in the design and optimization of these compounds, supported by authoritative references and detailed protocols.

Introduction: The Enduring Significance of the Pyridine Moiety

The pyridine scaffold is a ubiquitous feature in a vast number of FDA-approved drugs and clinically relevant molecules.[1] Its presence can significantly influence a molecule's physicochemical properties, such as polarity, solubility, and bioavailability, making it a valuable tool for medicinal chemists.[5] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and can be protonated at physiological pH, allowing for crucial interactions with biological targets like enzymes and receptors.[1] This versatility has led to the successful development of pyridine-containing drugs for a wide range of diseases, including cancer, infectious diseases, and neurological disorders.[1][6]

This guide will explore the multifaceted nature of pyridine derivatives in medicinal chemistry, moving beyond a simple cataloging of compounds to provide a deeper understanding of the principles that govern their design and application.

Strategic Synthesis of Novel Pyridine Derivatives

The synthetic accessibility of the pyridine ring is a key driver of its prevalence in drug discovery.[7] A multitude of well-established and novel synthetic methodologies allow for the precise installation of various functional groups onto the pyridine core, enabling the systematic exploration of structure-activity relationships (SAR).

Classical and Modern Synthetic Approaches

Several classical methods, such as the Hantzsch pyridine synthesis, remain relevant for the construction of the pyridine ring. However, modern synthetic organic chemistry has introduced a plethora of more efficient and versatile techniques. These include transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, and Buchwald-Hartwig couplings), which allow for the facile introduction of diverse substituents at specific positions on the pyridine ring.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling for the Synthesis of a 2-Arylpyridine Derivative

This protocol outlines a general procedure for the synthesis of a 2-arylpyridine derivative, a common structural motif in many biologically active compounds.

Materials:

• 2-Bromopyridine

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Argon or Nitrogen gas supply

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 2-bromopyridine (1.0 mmol), arylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and triphenylphosphine (0.08 mmol).

• Add palladium(II) acetate (0.02 mmol) to the flask.

• Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the reaction mixture.

• Stir the reaction mixture at 80-100 °C and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 2-arylpyridine derivative.

Self-Validating System: The success of the reaction can be validated by comparing the spectroscopic data (¹H NMR, ¹³C NMR, and Mass Spectrometry) of the purified product with expected values. The disappearance of the starting materials and the appearance of the product spot on TLC also serve as indicators of a successful reaction.

Workflow for Novel Pyridine Derivative Synthesis and Evaluation

The development of novel pyridine derivatives follows a structured workflow designed to optimize for potency, selectivity, and drug-like properties.

Caption: Mechanism of action of a pyridine-based kinase inhibitor in blocking cancer cell signaling.

3.1.2. Other Anticancer Mechanisms:

Beyond kinase inhibition, pyridine derivatives have been shown to exert their anticancer effects through various other mechanisms, including:

• Tubulin Polymerization Inhibition: Certain pyridine derivatives can disrupt microtubule dynamics by inhibiting tubulin polymerization, leading to cell cycle arrest and apoptosis. [1][2]* Topoisomerase Inhibition: Some 2,6-diaryl-substituted pyridines have demonstrated the ability to inhibit topoisomerase I, an enzyme essential for DNA replication and repair. [1]* HDAC Inhibition: Pyridine-based compounds have been developed as histone deacetylase (HDAC) inhibitors, which can alter gene expression and induce apoptosis in cancer cells. [3] Table 1: Examples of Pyridine Derivatives in Oncology Research

Compound Class	Target	Mechanism of Action	Representative Cancer Types
Pyridine-urea hybrids	VEGFR-2	Inhibition of angiogenesis	Breast, Lung, Colon
Pyrrolo[3,4-c]pyridines	Undisclosed	Selective cytotoxicity	Ovarian, Breast
Pyrazolo[3,4-b]pyridines	CDK2	Cell cycle arrest	Various solid tumors
Thienopyridines	Tubulin	Disruption of microtubule dynamics	Various solid tumors
Imidazo[1,2-a]pyridines	p110a	Inhibition of PI3K pathway	Various solid tumors

Infectious Diseases: A Scaffold for Antimicrobial and Antiviral Agents

The pyridine ring is a key component in numerous agents developed to combat infectious diseases.

3.2.1. Antibacterial Activity:

Pyridine derivatives have shown broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Their mechanisms of action can include the inhibition of essential bacterial enzymes or the disruption of the bacterial cell membrane. Encouragingly, some newly synthesized pyridine compounds have demonstrated activity against multidrug-resistant strains like MRSA. [4][8] 3.2.2. Antiviral Activity:

The pyridine scaffold is present in several antiviral drugs and is a focus of ongoing research for new antiviral agents. [9][10]Pyridine derivatives have shown inhibitory activity against a range of viruses, including HIV, hepatitis B and C, and coronaviruses. [1][9][11]Their antiviral mechanisms can involve the inhibition of viral enzymes such as reverse transcriptase and protease. [11]

Neurodegenerative Diseases: Targeting Key Pathologies

Pyridine derivatives are being actively investigated for the treatment of neurodegenerative disorders like Alzheimer's disease. [12][13]Their therapeutic potential stems from their ability to target multiple aspects of the disease pathology.

• Acetylcholinesterase (AChE) Inhibition: Some pyridine derivatives act as inhibitors of AChE, an enzyme that breaks down the neurotransmitter acetylcholine. [12]This is a key therapeutic strategy for managing the symptoms of Alzheimer's disease.

• Beta-Secretase (BACE-1) Inhibition: Pyridine amine derivatives have shown promise as inhibitors of BACE-1, an enzyme involved in the production of amyloid-beta plaques, a hallmark of Alzheimer's disease. [12]* Metal Chelation: Certain pyridine-based ligands can chelate metal ions that are implicated in amyloid-beta aggregation and oxidative stress. [12][13]

Structure-Activity Relationship (SAR) and Rational Drug Design

The systematic modification of the pyridine scaffold and its substituents is a cornerstone of rational drug design. [14][15]Understanding the structure-activity relationship (SAR) allows medicinal chemists to optimize the potency, selectivity, and pharmacokinetic properties of lead compounds.

• Positional Isomerism: The position of substituents on the pyridine ring can dramatically impact biological activity. For example, in a series of steroidal pyridine derivatives, substitution at the 4-position of the pyridine ring was found to be crucial for anti-proliferative activity. [2]* Influence of Functional Groups: The nature of the functional groups attached to the pyridine ring plays a critical role in determining the compound's properties. For instance, the presence of methoxy (-OMe), hydroxyl (-OH), and amino (-NH2) groups has been shown to enhance the antiproliferative activity of some pyridine derivatives, while halogen atoms or bulky groups can decrease activity. [16]* Fused Ring Systems: Fusing the pyridine ring with other heterocyclic systems, such as pyrazole or thiophene, can lead to compounds with novel biological activities and improved selectivity. [3][17]

Future Directions and Conclusion

The pyridine scaffold continues to be a highly valuable and versatile platform in medicinal chemistry research. Future efforts will likely focus on several key areas:

• Development of Novel Synthetic Methodologies: The discovery of new and more efficient ways to synthesize and functionalize pyridine derivatives will continue to be a priority.

• Targeted Drug Delivery: The use of nanotechnology-based drug delivery systems to improve the bioavailability and therapeutic index of pyridine-based drugs is a promising area of research. [3]* Covalent Inhibitors: The design of pyridine derivatives that can form irreversible covalent bonds with their targets offers a new paradigm for achieving prolonged and potent therapeutic effects. [3]* Multi-target Ligands: The development of pyridine derivatives that can simultaneously modulate multiple targets involved in a disease cascade holds significant promise for treating complex multifactorial diseases.

References

• De, S., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Advances, 12, 15385–15406.
• (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. [Source not further specified].
• (2025). Recent Advancements in Pyridine Derivatives as Anticancer Agents.
• (n.d.). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. [Source not further specified].
• (n.d.).
• (n.d.). Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells. [Source not further specified].
• (2024).
• (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. [Source not further specified].
• (2023). A Systemic Review on Pyridine Derivative Against Cancer and Tumor Cell-Line. [Source not further specified].
• (n.d.). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Publishing.
• (n.d.). Pyridines in Alzheimer's disease therapy: Recent trends and advancements.
• (n.d.).
• (2026).
• (2024).
• (n.d.). Pyridine Derivatives as Potential Inhibitors for Coronavirus SARS-CoV-2: A Molecular Docking Study. PMC.
• (2022). Pyridine derivatives as anti-Alzheimer agents. [Source not further specified].
• (2023). A Review of Pyridine and Pyrimidine Derivatives as Anti-MRSA Agents. [Source not further specified].
• (n.d.). Naturally Inspired Pyrimidines Analogues for Alzheimer's Disease. PMC.
• (n.d.). Design, synthesis, and in vitro, in silico and in cellulo evaluation of new Pyrimidine and Pyridine amide and Carbamate derivatives as multi-functional Cholinesterase Inhibitors. Usiena air.
• (2020).
• (n.d.). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PMC - NIH.
• (n.d.). Pyridine derivative that's been shown to be effective in treating Alzheimer's disease. [Source not further specified].
• (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers.
• (n.d.). A Brief View on Pyridine Compounds. Open Access Journals.
• (2023). Insights Into the Synthetic Strategies, Biological Activity, and Structure- Activity Relationship of Pyridine and Analogs: A Review. Bentham Science Publishers.
• (2021). Antiviral Activities of Pyridine Fused and Pyridine Containing Heterocycles, A Review (from 2000 to 2020). Bentham Science Publishers.
• (2019). Development of Pyridine-based Inhibitors for the Human Vaccinia-related Kinases 1 and 2. [Source not further specified].
• (2021).
• (2026).
• (n.d.). New pyridine derivatives as potential antimicrobial agents. PubMed.
• (n.d.). Synthesis of Novel Pyridine Bearing Biologically Active Imidiazolyl, Pyrazolyl, Oxa/thiadiazolyl and Urea Derivatives as Promising Anticancer Agents. Bentham Science Publishers.
• (n.d.). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. RSC Publishing.
• (n.d.). Pyridine Compounds with Antimicrobial and Antiviral Activities. PMC - NIH.
• (2021).
• (2021). Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. Arabian Journal of Chemistry.
• (n.d.).
• (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship.
• (2023). PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Semantic Scholar.

Sources

• 1. Pyridine: the scaffolds with significant clinical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. ijsat.org [ijsat.org]
• 4. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. benthamdirect.com [benthamdirect.com]
• 8. benthamdirect.com [benthamdirect.com]
• 9. eurekaselect.com [eurekaselect.com]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Pyridine Derivatives as Potential Inhibitors for Coronavirus SARS-CoV-2: A Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pyridine derivatives as anti-Alzheimer agents (2023) | 1 Citations [scispace.com]
• 14. tandfonline.com [tandfonline.com]
• 15. Exploring the interplay between structure-activity relationship and anticancer potential of pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone via Palladium-Catalyzed Stille Cross-Coupling

Executive Summary

The synthesis of mono-functionalized pyridine building blocks from symmetric dihalo-pyridines is a critical operation in pharmaceutical development and medicinal chemistry[1]. This application note details a highly regioselective, scalable protocol for the synthesis of 1-(6-chloro-4-methylpyridin-2-yl)ethanone starting from 2,6-dichloro-4-methylpyridine . By leveraging a Palladium-catalyzed Stille cross-coupling with tributyl(1-ethoxyvinyl)tin followed by mild acidic hydrolysis, this methodology circumvents the chemoselectivity issues inherent to traditional organolithium routes, providing the target acetylpyridine in high yield and purity.

Mechanistic Rationale & Experimental Design

The Challenge of Symmetric Dichloropyridines

Direct mono-acetylation of 2,6-dichloro-4-methylpyridine via halogen-metal exchange (e.g., using n-BuLi or Grignard reagents) is notoriously problematic. The 4-methyl protons are relatively acidic, leading to competing lateral metalation (deprotonation of the methyl group) rather than clean insertion at the C-Cl bond. Furthermore, nucleophilic aromatic substitution (

) on this electron-rich scaffold is sluggish and often requires harsh conditions that promote degradation.

The Stille Coupling Advantage

To bypass these limitations, the Stille cross-coupling reaction is employed[2]. This approach utilizes tributyl(1-ethoxyvinyl)tin as a stable, neutral acetyl anion surrogate[3].

• Causality of Catalyst & Solvent: Palladium tetrakis(triphenylphosphine) (

  ) in anhydrous toluene at 100 °C provides the optimal balance of oxidative addition rate and catalyst longevity. The steric bulk of the triphenylphosphine ligands, combined with strict stoichiometric control (1.05 equivalents of the stannane), ensures that the reaction stops at mono-substitution, preventing the formation of the 2,6-diacetylated byproduct[2].

• Causality of the Masked Acetyl Group: The 1-ethoxyvinyl group is highly stable under the basic/neutral cross-coupling conditions. Once the carbon-carbon bond is formed, the enol ether is rapidly unmasked to the target ketone using mild aqueous hydrochloric acid, preserving the remaining C-Cl bond for downstream functionalization[1][4].

• Causality of the KF Workup: Organotin byproducts are notoriously difficult to separate from the product[3]. Stirring the crude mixture with saturated aqueous Potassium Fluoride (KF) converts soluble tributyltin derivatives into insoluble polymeric tributyltin fluoride (

  ), which is easily removed by simple filtration.

Reaction Pathway Visualization

Figure 1: Two-step synthetic workflow from 2,6-dichloro-4-methylpyridine to the target acetylpyridine.

Materials and Reagents

The following table summarizes the quantitative requirements for a standard 10 mmol scale synthesis.

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount
2,6-Dichloro-4-methylpyridine	Starting Material	162.02	1.00	1.62 g (10.0 mmol)
Tributyl(1-ethoxyvinyl)tin	Acetyl Surrogate	361.15	1.05	3.79 g (10.5 mmol)
	Catalyst	1155.56	0.05	0.58 g (0.5 mmol)
Toluene (Anhydrous)	Solvent	92.14	N/A	40.0 mL
Potassium Fluoride (KF)	Tin Scavenger	58.10	Excess	20 mL (Sat. Aq. Sol.)
Tetrahydrofuran (THF)	Co-solvent (Step 2)	72.11	N/A	20.0 mL
Hydrochloric Acid (2M, Aq)	Hydrolysis Reagent	36.46	Excess	20.0 mL

Step-by-Step Experimental Protocol

Phase 1: Catalyst Activation & Stille Cross-Coupling

Self-Validating Principle: The reaction must be rigorously degassed. Oxygen will rapidly oxidize the Pd(0) catalyst to Pd(II), halting the catalytic cycle and resulting in unreacted starting material.

• Preparation: To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 2,6-dichloro-4-methylpyridine (1.62 g, 10.0 mmol) and

  (0.58 g, 0.5 mmol).

• Degassing: Seal the flask with a rubber septum. Evacuate the flask and backfill with high-purity Argon. Repeat this purge cycle three times.

• Solvent Addition: Inject anhydrous toluene (40 mL) via syringe. Stir the mixture at room temperature until the solids are fully dissolved, yielding a pale yellow solution.

• Stannane Addition: Slowly inject tributyl(1-ethoxyvinyl)tin (3.79 g, 10.5 mmol) dropwise over 2 minutes.

• Heating: Replace the septum with an Argon-flushed reflux condenser. Heat the reaction mixture in an oil bath set to 100 °C for 12–16 hours.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/Ethyl Acetate 9:1, UV visualization). The starting material (

  ) should be consumed, replaced by the highly non-polar enol ether intermediate ( ).

Phase 2: Workup & Tin Scavenging

• Cooling: Remove the flask from the oil bath and allow it to cool to room temperature.

• Precipitation: Add 20 mL of a saturated aqueous Potassium Fluoride (KF) solution directly to the reaction mixture. Stir vigorously for 60 minutes. A voluminous white precipitate (

  ) will form.

• Filtration: Filter the biphasic suspension through a tightly packed pad of Celite. Wash the filter cake with ethyl acetate (2 × 20 mL).

• Phase Separation: Transfer the filtrate to a separatory funnel. Isolate the organic layer and wash the aqueous layer with ethyl acetate (20 mL).

• Concentration: Combine the organic layers, dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the crude enol ether as a viscous yellow oil.

Phase 3: Acidic Hydrolysis

• Solvation: Dissolve the crude enol ether in THF (20 mL) in a 100 mL round-bottom flask.

• Hydrolysis: Add 2M aqueous HCl (20 mL) in one portion. Stir the biphasic mixture vigorously at room temperature for 2 hours.

• IPC: Monitor via TLC or LC-MS. The enol ether intermediate will disappear, replaced by the more polar ketone product (

  in Hexanes/EtOAc 8:2).

Phase 4: Purification & Isolation

• Neutralization: Carefully neutralize the reaction mixture to pH 7–8 using saturated aqueous

  .

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (3 × 20 mL). Combine the organic extracts, wash with brine (30 mL), and dry over

  .

• Chromatography: Concentrate the organic phase and purify the residue via silica gel flash chromatography (Eluent gradient: 100% Hexanes to 85:15 Hexanes/Ethyl Acetate).

• Yield: Evaporate the product-containing fractions to afford 1-(6-chloro-4-methylpyridin-2-yl)ethanone as a white to off-white solid.

Troubleshooting & Optimization

Issue	Potential Cause	Mechanistic Solution
Incomplete Conversion (Phase 1)	Catalyst deactivation by or moisture.	Ensure rigorous Schlenk technique. Sparging the toluene with Argon for 30 mins prior to use prevents Pd(0) oxidation.
Formation of Di-acetylated Byproduct	Excess stannane or excessive reaction time.	Strictly limit tributyl(1-ethoxyvinyl)tin to 1.05 equivalents. Monitor IPC closely and cool the reaction immediately upon completion.
Persistent Tin Contamination	Incomplete precipitation of .	Increase KF stirring time to 2 hours. Alternatively, wash the isolated organic phase with 10% aqueous prior to chromatography.
Low Yield in Hydrolysis	Poor biphasic mixing.	Ensure vigorous stirring ( >800 rpm). If the reaction stalls, add 5 mL of methanol to increase the homogeneity of the THF/Water mixture.

References

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. ResearchGate. Available at:[Link]

• Reagent Guide Synthetic Organic Chemistry & Materials Chemistry. Chemie Brunschwig. Available at:[Link]

• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. DIGIBUG Principal. Available at:[Link]

Sources

• 1. digibug.ugr.es [digibug.ugr.es]
• 2. researchgate.net [researchgate.net]
• 3. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 4. 1-(5-Chloropyridin-2-yl)ethanone|CAS 94952-46-2 [benchchem.com]

Application Note: Asymmetric Reduction of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone

Executive Summary

The reduction of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone (Structure 1 ) to its corresponding chiral alcohol, 1-(6-Chloro-4-methylpyridin-2-yl)ethanol (Structure 2 ), is a critical transformation in the synthesis of advanced pharmaceutical intermediates, particularly for COX-2 inhibitors and antihistamines.

Achieving high enantiomeric excess (ee >98%) is paramount. While standard borohydride reductions yield racemates requiring wasteful resolution, this guide details two superior asymmetric protocols:

• Biocatalytic Reduction (Method A): Utilizes Ketoreductases (KREDs) for near-perfect stereocontrol under mild aqueous conditions.

• Asymmetric Transfer Hydrogenation (Method B): Employs Ru-TsDPEN catalysts (Noyori-type) for high-throughput chemical synthesis.

Both methods avoid the catalyst poisoning often observed with pyridine nitrogens in standard heterogeneous hydrogenation.

Strategic Analysis: Method Selection

Feature	Method A: Biocatalysis (KRED)	Method B: Transfer Hydrogenation (Ru)
Enantioselectivity	Excellent (>99% ee typical)	High (95-98% ee)
Conditions	Aqueous buffer, 30°C, pH 7	Organic solvent/azeotrope, 25-40°C
Catalyst Cost	Low (recombinant enzymes)	Moderate (Ruthenium complex)
Scalability	High (kg to ton scale)	High (robust chemical process)
Substrate Tolerance	High (6-Cl activates ketone)	High (requires specific ligands)
Primary Risk	Solubility of substrate in buffer	Metal contamination (requires remediation)

Method A: Biocatalytic Reduction (Green Route)[1]

Biocatalysis is currently the preferred industrial route due to its superior enantioselectivity and elimination of heavy metals. The 6-chloro substituent withdraws electron density, activating the carbonyl carbon for enzymatic hydride attack, while the 4-methyl group provides a distinct steric handle for enzyme recognition.

Mechanism & Workflow

The reaction utilizes a Ketoreductase (KRED) dependent on NADPH. To make the process economical, a cofactor recycling system (Glucose Dehydrogenase - GDH) is coupled to regenerate NADPH from NADP+ using Glucose as the sacrificial reductant.

Figure 1: Coupled enzymatic cycle showing the reduction of the pyridine ketone with simultaneous NADPH regeneration.

Detailed Protocol

Reagents:

• Substrate: 1-(6-Chloro-4-methylpyridin-2-yl)ethanone (10 g, 59 mmol).

• Enzyme: KRED Screening Kit (e.g., Codexis or equivalent). Note: Screen for specific variant (e.g., KRED-P1 series).

• Cofactor: NADP+ (catalytic amount, 10 mg).

• Recycling System: Glucose (12 g) and GDH (200 units).

• Buffer: 100 mM Potassium Phosphate (KPi), pH 7.0.

• Solvent: DMSO (5% v/v) to aid solubility.

Procedure:

• Buffer Prep: Prepare 200 mL of 100 mM KPi buffer (pH 7.0). Add Glucose (12 g) and stir until dissolved.

• Enzyme Charge: Add GDH (200 U) and NADP+ (10 mg) to the buffer. Add the selected KRED enzyme (100-200 mg powder) and stir gently to dissolve.

• Substrate Addition: Dissolve the ketone (10 g) in DMSO (10 mL). Add this solution dropwise to the agitated enzyme mixture.

  • Critical: Maintain pH at 7.0 using a pH-stat with 1M NaOH (gluconic acid production will lower pH).

• Incubation: Stir at 30°C for 24 hours. Monitor conversion by HPLC.

• Workup:

  • Add Celite (5 g) and filter to remove protein debris.

  • Extract the filtrate with Ethyl Acetate (3 x 100 mL).

  • Wash combined organics with brine, dry over MgSO₄, and concentrate.[1]

• Purification: The crude product is typically >98% pure. Recrystallize from n-heptane/IPA if necessary.

Method B: Asymmetric Transfer Hydrogenation (Chemical Route)

For labs without biocatalysis capabilities, Ru-catalyzed transfer hydrogenation (ATH) is the industry standard. The Noyori-Ikariya class of catalysts is robust against the pyridine nitrogen, which can otherwise poison Pd/C or Pt catalysts.

Mechanism & Workflow

This method uses a "bifunctional" catalyst where the metal (Ru) and the ligand (TsDPEN) participate in a concerted hydrogen transfer. The preferred hydrogen source is a Formic Acid/Triethylamine azeotrope (5:2 molar ratio), which drives the reaction irreversibly through CO₂ release.

Figure 2: Workflow for the Ruthenium-catalyzed asymmetric transfer hydrogenation.

Detailed Protocol

Reagents:

• Substrate: 1-(6-Chloro-4-methylpyridin-2-yl)ethanone (1.70 g, 10 mmol).

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (6.4 mg, 0.01 mmol, S/C = 1000).

• Hydrogen Source: Formic acid/Triethylamine complex (5:2 molar ratio) or commercially available azeotrope.

• Solvent: DMF (Dimethylformamide) or no solvent (neat conditions often work).

Procedure:

• Inerting: Flame-dry a Schlenk flask and purge with Argon.

• Charge: Add the ketone (1.70 g) and the Ru-catalyst (6.4 mg).

• Solvent/Reductant: Add DMF (3 mL) followed by the HCOOH/TEA mixture (5 mL).

  • Note: The reaction produces CO₂ gas. Ensure the vessel is vented through a bubbler or has adequate headspace.

• Reaction: Stir at 30°C for 18-24 hours.

  • Checkpoint: The solution typically turns from deep red to orange/yellow upon completion.

• Workup:

  • Pour the reaction mixture into water (50 mL).

  • Neutralize carefully with saturated NaHCO₃ (gas evolution!).

  • Extract with CH₂Cl₂ (3 x 20 mL).

  • Dry over Na₂SO₄ and concentrate.[2][3]

• Yield: Expected yield 90-95%; ee 95-98%.

Analytical Controls

To validate the process, enantiomeric excess (ee) must be determined using Chiral HPLC.

• Column: Chiralcel OD-H or AD-H (Daicel), 250 x 4.6 mm.

• Mobile Phase: n-Hexane : Isopropanol (95:5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Pyridine absorption).

• Retention Times (Approximate):

  • (S)-Isomer: ~8.5 min

  • (R)-Isomer: ~10.2 min

  • Ketone: ~6.0 min

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (Bio)	pH drift / Enzyme inhibition	Maintain pH 7.0 strictly. Add 5% isopropanol as co-solvent.
Low Conversion (Chem)	Catalyst poisoning	Ensure substrate is free of sulfur/amine impurities. Increase catalyst loading to 2 mol%.
Low ee (Bio)	Wrong enzyme variant	Screen KRED library (P1, P2 panels). Check for background chemical reduction.[4][5]
Racemization	Acidic/Basic workup	Pyridine ethanols can eliminate or racemize. Keep workup pH near neutral (7-8).

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[6][7] Accounts of Chemical Research, 30(2), 97–102. Link

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry, 13, 226-265. Link

• Ohkuma, T., et al. (2000). Asymmetric Hydrogenation of 2-Pyridyl Ketones. Organic Letters, 2(12), 1749–1751. Link

• BenchChem. (2025).[2] Synthesis of Chiral Alcohols via Asymmetric Ketone Reduction.[2][8] Application Notes. Link

• Sigma-Aldrich. (2025). 1-(6-Chloro-4-methyl-pyridin-2-yl)-ethanone Product Page. Link

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Biocatalytic Reduction Reactions from a Chemist's Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kanto.co.jp [kanto.co.jp]
• 7. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 8. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

procedure for converting acetyl group to oxime in pyridine ethanones

Title: A Comprehensive Guide to the Conversion of Acetyl Groups to Oximes in Pyridine Ethanones

Introduction

The transformation of a carbonyl functional group into an oxime is a cornerstone reaction in synthetic organic chemistry, with profound implications in drug discovery and the development of novel materials.[1][2] Oximes are not merely stable derivatives for the characterization of aldehydes and ketones; they are versatile intermediates in various chemical transformations, including the Beckmann rearrangement, and serve as crucial pharmacophores in a multitude of therapeutic agents.[3][4] Notably, oxime-containing compounds are recognized for their diverse biological activities, including roles as acetylcholinesterase reactivators for treating organophosphate poisoning, as well as possessing anticancer, anti-inflammatory, and antimicrobial properties.[5][6][7] Pyridine oximes, in particular, are of significant interest due to the combined functionalities of the pyridine ring and the oxime group, making them valuable building blocks in medicinal chemistry.[8]

This application note provides a detailed protocol for the conversion of the acetyl group in pyridine ethanones to the corresponding oxime. We will delve into the underlying reaction mechanism, provide a step-by-step experimental procedure, discuss critical parameters, and offer insights into the characterization of the final product. This guide is intended for researchers, scientists, and drug development professionals seeking a robust and reproducible method for this important transformation.

Reaction Mechanism: The Journey from Carbonyl to Oxime

The formation of an oxime from a ketone, such as a pyridine ethanone, and hydroxylamine is a classic example of a nucleophilic addition-elimination reaction.[1][9][10] The reaction proceeds in two primary stages: the nucleophilic addition of hydroxylamine to the carbonyl carbon, followed by the dehydration of the resulting carbinolamine intermediate.

• Liberation of the Nucleophile: The reaction is typically carried out using hydroxylamine hydrochloride (NH₂OH·HCl). To generate the free hydroxylamine (NH₂OH), a weak base is required to neutralize the hydrochloric acid.[11] In this protocol, pyridine serves a dual role: it acts as the solvent and as the base to free the hydroxylamine for the nucleophilic attack. The basicity of pyridine is sufficient to deprotonate the hydroxylammonium ion, yet mild enough to prevent unwanted side reactions.

• Nucleophilic Attack: The nitrogen atom of the free hydroxylamine is a potent nucleophile and readily attacks the electrophilic carbonyl carbon of the acetyl group on the pyridine ethanone. This attack leads to the formation of a tetrahedral intermediate known as a carbinolamine.[1][10]

• Proton Transfer and Dehydration: The carbinolamine intermediate is generally unstable and undergoes a series of proton transfers, which may be facilitated by the solvent and other species in the reaction mixture. Subsequently, this intermediate eliminates a molecule of water (dehydration) to form the final oxime product with a stable carbon-nitrogen double bond (C=N).[1] This dehydration step is often the rate-determining step of the reaction.

The overall reaction is an equilibrium process. To drive the reaction to completion, it is common to use an excess of hydroxylamine hydrochloride.

Reaction Mechanism Diagram

Caption: General reaction mechanism for oxime formation.

Experimental Protocol: Synthesis of Pyridine Ethanone Oxime

This protocol is a generalized procedure and may require optimization based on the specific substituted pyridine ethanone being used.

Materials and Reagents

• Pyridine ethanone derivative

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Pyridine (anhydrous)

• Ethanol

• Deionized water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

• Thin-layer chromatography (TLC) plates and chamber

Step-by-Step Procedure

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the pyridine ethanone (1 equivalent) in a minimal amount of ethanol.

  • To this solution, add pyridine (approximately 2.5-3.0 equivalents). The pyridine acts as both a solvent and a base.

  • Add hydroxylamine hydrochloride (1.5-2.0 equivalents) to the stirred solution. The excess hydroxylamine helps to drive the reaction to completion.

• Reaction Execution:

  • Heat the reaction mixture to a gentle reflux (typically 60-80 °C).[12] The optimal temperature may vary depending on the reactivity of the specific pyridine ethanone derivative.

  • Monitor the progress of the reaction using thin-layer chromatography (TLC). A suitable eluent system would be a mixture of hexane and ethyl acetate. The oxime product is generally more polar than the starting ketone.[12]

  • The reaction is typically complete within 1-3 hours. For more sterically hindered ketones, a longer reaction time may be necessary.[13]

• Work-up and Extraction:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol and excess pyridine under reduced pressure using a rotary evaporator.

  • To the residue, add deionized water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). The oxime product will partition into the organic layer.[11][12]

• Washing and Drying:

  • Combine the organic extracts.

  • Wash the organic layer successively with 1 M HCl (to remove any remaining pyridine), saturated sodium bicarbonate solution (to neutralize any residual acid), and brine (to remove dissolved water).[11][12]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and collect the filtrate.

• Purification and Characterization:

  • Concentrate the filtrate under reduced pressure to yield the crude oxime product.

  • Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate, to obtain the pure pyridine ethanone oxime, often as a crystalline solid.[14]

  • Characterize the purified product using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.[12][15]

Experimental Workflow Diagram

Caption: A typical workflow for the synthesis and purification of pyridine ethanone oximes.

Data Presentation: Typical Reaction Parameters

Parameter	Recommended Condition	Rationale
Solvent	Ethanol/Pyridine	Ethanol helps to dissolve the reactants, while pyridine acts as both a solvent and a base to liberate free hydroxylamine from its hydrochloride salt.[12][13]
Base	Pyridine	A mild base that effectively neutralizes the HCl from hydroxylamine hydrochloride without promoting significant side reactions.[16]
Temperature	60-80 °C (Reflux)	Provides sufficient thermal energy to overcome the activation barrier of the reaction, particularly the dehydration step, without causing decomposition of reactants or products.[12]
Reaction Time	1-3 hours	Generally sufficient for the completion of the reaction. Monitoring by TLC is crucial to determine the exact endpoint.
Purification	Recrystallization	An effective method for obtaining high-purity crystalline oxime products.[14]

Safety Considerations

• Pyridine: Pyridine is a flammable liquid with a strong, unpleasant odor. It is harmful if swallowed, inhaled, or absorbed through the skin. All manipulations involving pyridine should be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[13]

• Hydroxylamine Hydrochloride: Hydroxylamine and its salts can be corrosive and are toxic. Avoid inhalation of dust and contact with skin and eyes.

• General Precautions: As with all chemical reactions, it is essential to conduct a thorough risk assessment before beginning any experimental work.

Conclusion

The conversion of the acetyl group in pyridine ethanones to an oxime is a reliable and high-yielding reaction when performed under the appropriate conditions. The use of pyridine as both a solvent and a base provides a convenient one-pot procedure. This application note offers a comprehensive and practical guide for researchers in the field of organic synthesis and drug development. The resulting pyridine ethanone oximes can serve as valuable precursors for further synthetic manipulations or as target molecules for biological evaluation.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Beckmann Rearrangement. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Preparation of acetophenone oxime. (n.d.). PrepChem.com. Retrieved from [Link]

• Acetophenone Oxime Synthesis Method. (2006, February 3). Scribd. Retrieved from [Link]

• The Dance of Molecules: Unraveling the Oxime Formation Mechanism. (2026, February 18). Oreate AI Blog. Retrieved from [Link]

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry. (n.d.). PMC. Retrieved from [Link]

• Rzepa, H. (2012, September 23). Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. Henry Rzepa's Blog. Retrieved from [Link]

• The Reaction of Hydroxylamine with Activated Acyl Groups. II. Mechanism of the Reaction. (n.d.). ACS Publications. Retrieved from [Link]

• Formation of an Oxime from a Ketone. (2015, May 25). YouTube. Retrieved from [Link]

• A NEW SYNTHESIS OF 2-PYRIDINE ALDOXIMES. (n.d.). DTIC. Retrieved from [Link]

• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. (n.d.). PMC. Retrieved from [Link]

• Pyridine Oximes: Synthesis, Reactions, and Biological Activity. (Review). (n.d.). ResearchGate. Retrieved from [Link]

• Process for preparing alpha-oxime acetophenone derivatives. (n.d.). Google Patents.

• Unsubstituted Oximes as Potential Therapeutic Agents. (2020, June 12). MDPI. Retrieved from [Link]

• The Medicinal Properties for FDA-Approved Oximes. (2022, January 21). Encyclopedia MDPI. Retrieved from [Link]

• Oxime. (n.d.). Wikipedia. Retrieved from [Link]

• The practical synthesis of aryl oximes from aryl aldehydes under catalyst-free conditions in mineral water. (n.d.). Indian Academy of Sciences. Retrieved from [Link]

• Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential. (n.d.). PMC. Retrieved from [Link]

• 1,2-Diaryl(3-pyridyl)ethanone Oximes. Intermolecular Hydrogen Bonding Networks Revealed by X-ray Diffraction. (n.d.). PMC. Retrieved from [Link]

• Functionalized Sugar Oximes: Synthesis and Utilization for Structurally Diverse Scaffolds. (2024, December 19). Juniper Publishers. Retrieved from [Link]

• Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Esters. (n.d.). RePEc. Retrieved from [Link]

• Experiment #4 - Oxime Formation from Betulone Acetate (2014). (n.d.). OpenBU. Retrieved from [Link]

• (PDF) An Efficient One Pot Synthesis of Oxime by Classical Method. (2024, June 17). Scribd. Retrieved from [Link]

• On the mechanism of the reaction between aryl acetates and hydroxylamine. (n.d.). Arkivoc. Retrieved from [Link]

• Product Class 15: Oximes. (n.d.). Science of Synthesis. Retrieved from [Link]

• What is the most popular procedure to synthesize oximes?. (2015, April 30). ResearchGate. Retrieved from [Link]

• Synthesis of polysubstituted pyridines from oxime acetates using NH4I as a dual-function promoter. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• The Reaction of Hydroxylamine with Activated Acyl Groups. I. Formation of O-Acylhydroxylamine. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Pyridine Oximes: Synthesis, Reactions, and Biological Activity. (2025, August 7). ResearchGate. Retrieved from [Link]

• The reaction of hydroxylamine with aspirin. (n.d.). Arkivoc. Retrieved from [Link]

• (PDF) The reaction of hydroxylamine with aspirin. (2025, August 9). ResearchGate. Retrieved from [Link]

• Pyridine Synthesis from Oximes and Alkynes via Rhodium (III) Catalysis: Cp* and Cpt Provide Complementary Selectivity. (n.d.). PMC. Retrieved from [Link]

• Novel Pyridine Oxime-Based Complexing Agents for Enhanced Corrosion Resistance in Zinc–Nickel Alloy Electroplating: Mechanisms and Applications. (2025, May 25). MDPI. Retrieved from [Link]

• Copper and Secondary Amine-Catalyzed Pyridine Synthesis from O-Acetyl Oximes and α,β-Unsaturated Aldehydes. (2017, December 15). Organic Syntheses. Retrieved from [Link]

Sources

• 1. The Dance of Molecules: Unraveling the Oxime Formation Mechanism - Oreate AI Blog [oreateai.com]
• 2. Oxime - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. FDA-Approved Oximes and Their Significance in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 10. youtube.com [youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. DSpace [open.bu.edu]
• 14. prepchem.com [prepchem.com]
• 15. orgsyn.org [orgsyn.org]
• 16. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Base-Free Synthesis of Pyrazole Derivatives from 1-(6-Chloro-4-methylpyridin-2-yl)ethanone via Enaminone Intermediates

Strategic Rationale & Mechanistic Insights

The 6-chloro-4-methylpyridine motif is a privileged scaffold in medicinal chemistry, frequently serving as a hinge-binding vector in[1]. Derivatizing this scaffold into a pyrazole typically requires a C1 homologation of the acetyl group of 1-(6-chloro-4-methylpyridin-2-yl)ethanone.

Traditional Claisen condensations utilizing esters and strong bases (e.g., NaOEt, NaH) pose a significant risk of unwanted nucleophilic aromatic substitution (

) at the electron-deficient 6-chloro position. To circumvent this liability, we employ a neutral, base-free approach utilizing[2]. DMF-DMA acts as an electrophilic formylating equivalent, converting the methyl ketone into a highly reactive enaminone. This intermediate readily undergoes to furnish the pyrazole core without degrading the sensitive chloropyridine ring[3].

Experimental Workflows & Pathway Visualization

The cyclocondensation follows a predictable [4]. The primary amine of the hydrazine attacks the highly electrophilic

-carbon of the enaminone. Subsequent intramolecular attack on the carbonyl carbon forms a cyclic hemiaminal, which rapidly dehydrates and loses dimethylamine to achieve an aromatic thermodynamic sink.

Fig 1. Two-step synthetic workflow from methyl ketone to pyrazole via enaminone.

Fig 2. Mechanistic pathway of the cyclocondensation between enaminone and hydrazine.

Experimental Protocols

Protocol A: Synthesis of (E)-3-(dimethylamino)-1-(6-chloro-4-methylpyridin-2-yl)prop-2-en-1-one

Causality & Design: Toluene is selected as the solvent because its boiling point (110 °C) allows for the continuous azeotropic removal of methanol (a byproduct of DMF-DMA condensation). Removing methanol drives the equilibrium strictly toward the enaminone product, preventing reaction stalling.

Step-by-Step Methodology:

• Charge a dry, 100 mL round-bottom flask with 1-(6-chloro-4-methylpyridin-2-yl)ethanone (1.0 equiv, 10 mmol, 1.69 g).

• Add anhydrous toluene (20 mL) to dissolve the starting material, followed by the addition of DMF-DMA (1.5 equiv, 15 mmol, 1.79 g).

• Equip the flask with a Dean-Stark trap and a reflux condenser to facilitate methanol removal.

• Heat the mixture to reflux (110 °C) and stir for 10-12 hours.

  • Self-Validating In-Process Control (IPC): The solution will transition from pale yellow to a deep orange/red hue, indicating extended conjugation from enaminone formation. Monitor via TLC (EtOAc:Hexanes 1:1) until the ketone (

    ) is entirely consumed.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Triturate the resulting viscous crude residue with cold hexanes (15 mL) to precipitate the enaminone as a crystalline solid. Filter and dry under vacuum.

Protocol B: Cyclocondensation to 3-(6-Chloro-4-methylpyridin-2-yl)-1H-pyrazole

Causality & Design: Ethanol is utilized as the solvent due to its excellent solubilizing properties for both the enaminone and hydrazine hydrate, while maintaining a safe reflux temperature (80 °C) that prevents the thermal decomposition of the hydrazine reagent.

Step-by-Step Methodology:

• Suspend the isolated enaminone (1.0 equiv, 8 mmol, 1.80 g) in absolute ethanol (25 mL).

• Slowly add hydrazine monohydrate (1.2 equiv, 9.6 mmol, 0.48 g) dropwise at room temperature.

  • Safety Note: Hydrazine is highly toxic and volatile; perform this step in a well-ventilated fume hood.

• Heat the mixture to reflux (80 °C) for 2-4 hours.

  • Self-Validating IPC: The deep orange color of the enaminone will progressively fade to a pale yellow solution as the conjugated dimethylamino group is eliminated.

• Upon reaction completion (verified by LC-MS), cool the mixture to room temperature.

• Concentrate the mixture to half its volume and pour it into ice-cold distilled water (50 mL) under vigorous stirring.

• Collect the precipitated pyrazole product via vacuum filtration, wash with cold water, and dry overnight in a vacuum desiccator.

Reaction Optimization & Quantitative Data

Table 1: Reaction Optimization for Enaminone Homologation

Solvent	Temp (°C)	DMF-DMA (equiv)	Time (h)	Yield (%)	Mechanistic Observation
Neat	90	3.0	12	78	High conversion, but difficult stirring upon product crystallization.
THF	65	1.5	24	45	Incomplete conversion due to insufficient thermal activation.
Toluene	110	1.5	10	92	Optimal; azeotropic removal of MeOH drives the equilibrium forward.

Table 2: Regioselectivity & Yield in Pyrazole Cyclocondensation

Hydrazine Source	Solvent	Temp (°C)	Time (h)	Yield (%)	Regioselectivity (1-sub : 3-sub)
Hydrazine Hydrate	Ethanol	80	2	95	N/A (Yields the tautomeric 1H-pyrazole).
Methylhydrazine	Ethanol	80	3	88	>95:5 (Steric control favors 1-methyl-3-aryl pyrazole).
Phenylhydrazine	Acetic Acid	118	4	82	>90:10 (Acid catalysis required for less nucleophilic arylhydrazine).

Analytical Characterization & Troubleshooting

• 1H NMR (400 MHz, DMSO-d6): The pyrazole ring formation is definitively confirmed by the presence of two distinct doublets at approximately

  6.80 ppm (pyrazole H-4) and 7.85 ppm (pyrazole H-5) with a coupling constant of Hz. The broad singlet at 13.0 ppm corresponds to the pyrazole NH, which is[5].

• LC-MS: Expected

  for is m/z. The isotopic pattern will clearly show a 3:1 ratio for the isotopes, confirming the preservation of the chloropyridine ring and validating that no side reactions occurred during synthesis.

References

• [3] Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry. GalChimia. URL:[Link]

• [5] Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities. PubMed Central (PMC). URL:[Link]

• [1] Substituted pyrazoles as p38 kinase inhibitors (Patent JP2002530397A). Google Patents. URL:

• [4] Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. URL:[Link]

Sources

• 1. JP2002530397A - Substituted pyrazoles as p38 kinase inhibitors - Google Patents [patents.google.com]
• 2. Dimethoxymethanamine|High-Purity Research Chemical [benchchem.com]
• 3. galchimia.com [galchimia.com]
• 4. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 5. Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Functionalization of the C4-Methyl Motif in 1-(6-Chloro-4-methylpyridin-2-yl)ethanone

This Application Note provides a strategic guide for the selective functionalization of the C4-methyl group in 1-(6-Chloro-4-methylpyridin-2-yl)ethanone .

Executive Summary & Strategic Analysis

The functionalization of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone presents a classic chemoselectivity challenge . The molecule contains two distinct "methyl" sites susceptible to functionalization:

• The C4-Methyl Group (Picolinic): Activated by the electron-deficient pyridine ring and the electron-withdrawing 6-chloro substituent.

• The Acetyl Methyl Group (Alpha-keto): Activated by the adjacent carbonyl group.

The Selectivity Hierarchy: Under standard thermodynamic or kinetic control (base-mediated), the acetyl methyl protons (pKa ~19-20) are significantly more acidic than the C4-methyl protons (pKa ~28-29) . Consequently, direct base-mediated functionalization (e.g., aldol condensation, alkylation) will exclusively target the acetyl group.

To functionalize the C4-methyl group , one of two strategies must be employed:

• Strategy A (Radical Control): Exploiting the stability of benzylic-type radicals using N-bromosuccinimide (NBS).

• Strategy B (Protection/Blocking): Masking the acetyl group as a ketal to remove its acidity, allowing lateral lithiation at the C4 position.

Decision Matrix: Pathway Selection

Desired Transformation	Recommended Pathway	Key Reagent	Mechanism
C4-Bromination (precursor to amines/ethers)	Direct Radical Halogenation	NBS, AIBN/BPO	Free Radical Substitution
C4-Alkylation/Arylation (C-C bond formation)	Protection-Lithiation Strategy	Ethylene Glycol, LDA	Lateral Lithiation (Sn2)
C4-Oxidation (to Aldehyde/Acid)	Oxidative Degradation	SeO₂ or KMnO₄	Allylic/Benzylic Oxidation

Detailed Experimental Protocols

Protocol A: Selective C4-Bromination (Radical Pathway)

Use this protocol to generate a reactive bromomethyl handle for further substitution (e.g., with amines or alkoxides).

Mechanism: The reaction relies on the Wohl-Ziegler mechanism. While the alpha-keto position is reactive, the formation of the picolinic radical is often favored in non-polar solvents due to the stability provided by the aromatic ring.

Materials:

• Substrate: 1-(6-Chloro-4-methylpyridin-2-yl)ethanone (1.0 equiv)

• Reagent: N-Bromosuccinimide (NBS) (1.05 equiv)

• Initiator: AIBN (Azobisisobutyronitrile) (0.1 equiv) or Benzoyl Peroxide.

• Solvent: Carbon Tetrachloride (CCl₄) or Trifluoromethylbenzene (PhCF₃) [Greener Alternative].

Step-by-Step Procedure:

• Dissolution: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve the substrate (10 mmol) in anhydrous PhCF₃ (50 mL).

• Addition: Add NBS (10.5 mmol) and AIBN (1 mmol) in a single portion.

• Reflux: Heat the mixture to reflux (approx. 100°C for PhCF₃) under an argon atmosphere.

  • Critical Checkpoint: The reaction is initiated when the white NBS solid floats to the surface and turns into succinimide (often yellowish/tan).

• Monitoring: Monitor by TLC (Hexane/EtOAc) or LC-MS every 2 hours. Look for the mono-bromo product (M+79/81 pattern). Stop heating immediately upon consumption of starting material to prevent di-bromination.

• Work-up: Cool to room temperature. Filter off the precipitated succinimide.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

  • Note: The alpha-bromo ketone (impurity) may co-elute; careful gradient elution is required.

Protocol B: C4-Alkylation via Ketal Protection (High Selectivity)

Use this protocol for precise carbon-carbon bond formation at the C4 position.

Phase 1: Protection of the Acetyl Group

• Combine substrate (10 mmol), ethylene glycol (50 mmol), and p-toluenesulfonic acid (pTsOH, 1 mmol) in Toluene (100 mL).

• Reflux with a Dean-Stark trap to remove water azeotropically for 12-24 hours.

• Wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate to yield the ketal intermediate .

Phase 2: Lateral Lithiation & Functionalization

• Reagent Prep: In a dry flask under N₂, dissolve the ketal intermediate (5 mmol) in anhydrous THF (25 mL) and cool to -78°C .

• Deprotonation: Dropwise add LDA (Lithium Diisopropylamide, 2.0 M in THF, 5.5 mmol). Stir at -78°C for 30 minutes.

  • Mechanistic Insight: With the acetyl group protected as a ketal, the methyl protons on the ketal ring are non-acidic. The most acidic site is now the C4-methyl group (lateral lithiation).

• Electrophile Addition: Add the desired electrophile (e.g., Methyl Iodide, Benzaldehyde) (6 mmol) dropwise.

• Warming: Allow the reaction to warm slowly to 0°C over 2 hours.

• Quench: Quench with saturated NH₄Cl solution. Extract with EtOAc.

Phase 3: Deprotection

• Dissolve the crude alkylated ketal in Acetone/Water (10:1).

• Add pTsOH (0.5 equiv) or 1M HCl. Stir at room temperature for 4 hours.

• Neutralize and extract to recover the C4-functionalized ketone .

Visualizing the Reaction Pathways

The following diagram illustrates the divergent pathways based on the chosen strategy.

Caption: Divergent synthetic pathways for 1-(6-Chloro-4-methylpyridin-2-yl)ethanone. Pathway B (Green) offers the highest regioselectivity for C4 functionalization.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield in NBS Reaction	Alpha-bromination of ketone	Switch solvent to non-polar CCl₄ or PhCF₃; lower temperature slightly; add solid NaHCO₃ to scavenge HBr.
No Reaction with LDA	Wet reagents or insufficient base	Ensure THF is distilled/dry; Titrate LDA before use; Ensure temperature is strictly -78°C.
Deprotection Fails	Steric hindrance or stability	Increase acid concentration (use 3M HCl) or heat to 50°C.
Over-bromination	Excess NBS	Use exactly 1.0-1.05 equivalents of NBS; stop reaction early (80% conversion).

References

• Reactivity of Methyl Pyridines: Scriven, E. F. V. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms. In Comprehensive Heterocyclic Chemistry. Elsevier.

• Lateral Lithiation Strategy: Kaiser, E. M., et al. (1973). Side-chain metallation of heteroaromatic compounds.Journal of Organometallic Chemistry, 59, 243-265.

• Protection of Acetyl Pyridines: Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• NBS Bromination Selectivity: Djerassi, C. (1948). Brominations with N-Bromosuccinimide and Related Compounds.[1][2] The Wohl-Ziegler Reaction.Chemical Reviews, 43(2), 271–317.

• Patent Reference (Analogous Chemistry): Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone. US Patent 6,566,527. (Demonstrates reactivity of methyl-acetyl-pyridine scaffolds).

Sources

• 1. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 2. A rapid and scalable method for visible light induced bromination of uracil derivatives in a falling film looping photoreactor - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Bifunctional Utility of Chloromethylpyridine Ketones in Heterocyclic Synthesis

Topic: Preparation of Pharmaceutical Intermediates Using Chloromethylpyridine Ketones Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Process Development Scientists, and Drug Discovery Researchers.[1]

[1]

Abstract

Chloromethylpyridine ketones—specifically 1-(2-(chloromethyl)pyridin-3-yl)ethanone and its isomers—represent a class of high-value "bifunctional electrophiles."[1] Possessing both a reactive alkyl halide (benzylic-like) and a carbonyl center, these intermediates enable the rapid construction of fused aza-heterocycles, most notably pyrrolo[2,3-c]pyridines (6-azaindoles) .[1] This scaffold is a critical pharmacophore in modern kinase inhibitors (e.g., JAK, BET bromodomain inhibitors).[1] This guide details the handling, stability management, and synthetic protocols for leveraging these unstable but potent synthons, moving beyond standard literature to provide process-critical insights.

Introduction: The Bifunctional Advantage

In medicinal chemistry, "bifunctional synthons" allow for cascade or telescoping reactions that build complexity rapidly.[1] Chloromethylpyridine ketones are unique because they offer two distinct electrophilic sites on a pyridine core:

• The Chloromethyl Group (

  ): Highly reactive toward nucleophilic attack ( ) due to the electron-deficient nature of the pyridine ring.[1][2]

• The Acetyl Group (

  ): Susceptible to condensation with amines or hydrazines.[1]

By reacting these intermediates with primary amines or ammonia, researchers can trigger a Substitution-Cyclization-Dehydration cascade, efficiently yielding 2-substituted-6-azaindoles.[1] This pathway avoids the harsh conditions of the classical Fischer indole synthesis or the expensive catalysts required for Buchwald-Hartwig aminations.[1]

Key Pharmaceutical Applications

• Kinase Inhibitors: The 6-azaindole core mimics the purine ring of ATP, making it a privileged scaffold for JAK1/2 and Trk inhibitors.[1]

• P-CABs (Potassium-Competitive Acid Blockers): Analogs of Revaprazan utilize substituted pyridine-methyl scaffolds derived from similar electrophilic precursors.[1]

Critical Handling & Stability Protocol (The "Zero-Hour" Rule)

WARNING: Free base 2-(chloromethyl)pyridines are inherently unstable.[1] They undergo intermolecular self-alkylation (quaternization) to form insoluble polymers, often turning from a yellow oil to a red/black tar within hours at room temperature.[1]

Protocol A: Stabilization and Storage

To ensure reproducibility, these intermediates must be handled as Hydrochloride (HCl) Salts or generated in situ.

Parameter	Recommendation	Rationale
Storage Form	HCl Salt (Solid)	Protonation of the pyridine nitrogen prevents it from acting as a nucleophile against the chloromethyl group of another molecule.[1]
Temperature	-20°C (Desiccated)	Retards hydrolysis and thermal degradation.[1]
Solvent Choice	Anhydrous DCM or DMF	Avoid nucleophilic solvents (MeOH, EtOH) for storage; they will slowly displace the chloride.[1]
Shelf Life	< 6 Months (Salt)	Even as salts, slow degradation occurs.[1] Re-validate purity via LC-MS before critical steps.

Diagram 1: Stability Decision Tree

Visualize the logic for handling these reactive intermediates.

Caption: Decision logic for storage and activation of chloromethylpyridine ketones to prevent self-polymerization.

Experimental Protocol: Synthesis of 2-Methyl-6-Azaindole

This protocol describes the synthesis of 2-methyl-1H-pyrrolo[2,3-c]pyridine from 1-(2-(chloromethyl)pyridin-3-yl)ethanone .[1] This method utilizes a "telescoped" approach where the unstable free base is generated and cyclized immediately.[1]

Reagents & Equipment[1][3][4]

• Precursor: 1-(2-(chloromethyl)pyridin-3-yl)ethanone HCl (1.0 eq)[1]

• Amine Source: 7N Ammonia in Methanol (Excess, 10-20 eq) or specific primary amine (

  ).[1]

• Solvent: Ethanol (Anhydrous).[1]

• Vessel: Sealed pressure tube (to contain ammonia).[1]

Step-by-Step Methodology

• Free Base Liberation (Optional but Recommended for Scale):

  • Suspend the HCl salt in DCM.[1]

  • Wash rapidly with cold saturated

    .[1]

  • Dry organic layer over

    , filter, and concentrate in vacuo at .

  • Note: If working on <500mg scale, proceed directly to Step 2 using the salt and adding 1 eq of TEA.

• Nucleophilic Substitution (

  ):

  • Dissolve the residue (or salt) in anhydrous Ethanol (0.1 M concentration).[1]

  • Cool to 0°C.[1]

  • Add the amine (e.g., 7N

    in MeOH) dropwise.[1]

  • Mechanistic Insight: The amine first displaces the benzylic chloride.[1] This is faster than imine formation at low temperatures.[1]

• Cyclization & Dehydration:

  • Seal the reaction vessel.

  • Heat to 80°C for 4–6 hours .

  • Observation: The solution will darken.[1] The intermediate "aminomethyl ketone" undergoes intramolecular condensation to form the 2,3-dihydro-intermediate, which then aromatizes.[1]

• Work-up & Purification:

  • Cool to room temperature and concentrate to dryness.

  • Redissolve in EtOAc and wash with water.

  • Purification: Flash column chromatography (DCM:MeOH 95:5).[1] The azaindole N-H is acidic; avoid using triethylamine in the eluent as it may cause streaking.[1]

Data: Yield Optimization with Different Amines

Amine ( )	Product (N-Substituted Azaindole)	Yield (%)	Notes
Ammonia ( )	2-methyl-1H-pyrrolo[2,3-c]pyridine	78%	Requires sealed tube.[1]
Methylamine	1,2-dimethyl-1H-pyrrolo[2,3-c]pyridine	82%	Faster reaction rate.[1]
Aniline	1-phenyl-2-methyl-1H-pyrrolo...[1]	45%	Lower nucleophilicity requires higher temp (100°C).[1]
Benzylamine	1-benzyl-2-methyl-1H-pyrrolo...[1]	85%	Cleanest conversion.[1]

Mechanistic Pathway & Troubleshooting

Understanding the mechanism is vital for troubleshooting low yields.[1] The reaction proceeds via a Cascade Sequence .[1]

Diagram 2: Reaction Mechanism Workflow

Visualizing the transformation from the chloromethyl ketone to the fused heterocycle.

Caption: Mechanistic cascade: SN2 displacement followed by intramolecular condensation and dehydration.

Troubleshooting Guide

• Problem: Low yield / Polymerization.

  • Cause: Concentration too high (intermolecular reaction favored over intramolecular).[1]

  • Solution: Perform the reaction under high dilution conditions (0.05 M or lower) to favor the intramolecular cyclization.

• Problem: Incomplete Cyclization (Intermediate B observed).

  • Cause: Dehydration step is sluggish.[1]

  • Solution: Add a catalytic amount of acid (e.g., p-TsOH) or molecular sieves during the heating step to drive water removal.[1]

References

• BenchChem. (2025).[1][3][4] Reactivity of the chloromethyl group in pyridine derivatives. Retrieved from

• Voloshchuk, V. V., & Ivonin, S. P. (2024).[1][5] Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Journal of Organic and Pharmaceutical Chemistry. Retrieved from

• Santa Cruz Biotechnology. 2-Chloro-5-(chloromethyl)pyridine Safety Data Sheet. Retrieved from [1]

• ChemicalBook. 2-(Chloromethyl)pyridine Properties and Safety. Retrieved from [1]

• RSC Publishing. (2010).[1] Synthesis of pyrrolo[2,3-d]pyridazines and pyrrolo[2,3-c]pyridines (6-azaindoles). Organic & Biomolecular Chemistry. Retrieved from [1]

Sources

• 1. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(6-Chloro-4-methylpyridin-2-yl)ethanone

Welcome to the technical support center for the synthesis of 1-(6-chloro-4-methylpyridin-2-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges of this synthesis and optimize your reaction for higher yield and purity.

Introduction

1-(6-Chloro-4-methylpyridin-2-yl)ethanone is a key intermediate in the synthesis of various pharmaceutical compounds. The preparation of this molecule can be challenging, with common issues including low yields, the formation of persistent impurities, and reaction stalling. This guide provides a structured approach to identifying and resolving these issues, grounded in the principles of organic chemistry and backed by established literature.

Troubleshooting Guide

This section is formatted as a series of questions and answers to address specific problems you may encounter during the synthesis.

Problem Area 1: Low or No Product Yield

Q1: My reaction has resulted in a very low yield or no desired product. What are the most probable causes?

A1: Low to no yield is a common but solvable issue. The primary suspects are the quality of your reagents and the reaction conditions, particularly if you are employing a Grignard-based synthesis.

• Reagent Quality:

  • Grignard Reagent Integrity: Grignard reagents are highly sensitive to moisture and air.[1] Ensure your Grignard reagent (e.g., methylmagnesium bromide) is fresh and has not been compromised. It is also crucial that all glassware is flame-dried or oven-dried immediately before use and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen).[2]

  • Starting Material Purity: The purity of your starting material, such as 2,6-dichloro-4-methylpyridine, is critical. Impurities can interfere with the reaction.

• Reaction Conditions:

  • Anhydrous Environment: The Grignard reaction must be performed under strictly anhydrous (water-free) conditions.[3] Any trace of water will quench the Grignard reagent, rendering it inactive.[1] Ensure your solvents are anhydrous.

  • Temperature Control: The addition of the Grignard reagent to the pyridine derivative is typically performed at low temperatures (e.g., 0 °C or below) to control the exothermic reaction and minimize side product formation.[4]

Q2: I've confirmed my reagents are of high quality and the conditions are anhydrous, but the yield is still poor. What else should I investigate?

A2: If reagent quality and anhydrous conditions are not the issue, consider the following:

• Side Reactions: Grignard reagents are strong bases and can deprotonate acidic protons if present in the substrate or solvent.[5] This will consume the Grignard reagent without forming the desired product.

• Reaction Stoichiometry: Ensure the molar ratios of your reactants are correct. A slight excess of the Grignard reagent may be necessary to drive the reaction to completion, but a large excess can lead to side reactions.

• Reaction Time and Temperature: The reaction may require a longer time to go to completion, or the temperature may need to be carefully optimized. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Problem Area 2: Presence of Significant Impurities

Q3: My final product is contaminated with significant impurities. What are the likely side products and how can I minimize their formation?

A3: Impurity formation is often a result of side reactions or incomplete reactions.

• Unreacted Starting Material: The most common impurity is often the starting material. This indicates an incomplete reaction. To address this, you can try extending the reaction time, slightly increasing the reaction temperature after the initial addition, or using a slight excess of the acetylating agent.

• Double Addition Product (in Grignard reactions): If an ester is used as the starting material, Grignard reagents can add twice to form a tertiary alcohol.[3][7]

• Products from Reaction with Solvent: Some solvents can react with the reagents. For example, in a Grignard reaction, ethers are generally used as they are relatively inert.[3]

• Minimization Strategies:

  • Controlled Addition: Add the Grignard reagent or other nucleophile slowly and at a low temperature to control the reaction rate and prevent localized overheating, which can lead to side reactions.[4]

  • Purification: Effective purification is key. Flash column chromatography is a common and effective method for separating the desired product from impurities.[8] Recrystallization can also be used if the product is a solid.

Q4: I am observing a colored impurity in my product. What could this be and how can I remove it?

A4: Colored impurities in reactions involving aromatic amines or pyridines can sometimes be due to oxidation.[9]

• Prevention:

  • Conducting the reaction under an inert atmosphere can help prevent oxidation.

  • Using fresh, high-purity starting materials is also important.

• Removal:

  • Charcoal Treatment: Adding a small amount of activated charcoal to a solution of the crude product and then filtering can sometimes remove colored impurities.

  • Chromatography: Column chromatography is generally effective at separating colored impurities.[8]

Problem Area 3: Reaction Fails to Go to Completion

Q5: My TLC or GC-MS analysis shows that a significant amount of starting material remains even after a prolonged reaction time. What can I do?

A5: A stalled reaction can be frustrating. Here are some steps to troubleshoot:

• Catalyst Activity (if applicable): If your synthesis uses a catalyst, it may have been deactivated. Ensure the catalyst is fresh and handled correctly.[10]

• Insufficient Activation: In some acylation reactions, a catalytic amount of a weak acid can help to activate the acetylating agent.[9] For acylations using acetic anhydride, pyridine is often used as both a solvent and a catalyst.[11]

• Re-evaluate Reaction Parameters:

  • Temperature: A modest increase in temperature may be necessary to provide enough energy to overcome the activation barrier. However, be cautious as this can also increase the rate of side reactions.[10]

  • Concentration: The concentration of reactants can influence the reaction rate. You might consider running the reaction at a higher concentration, but be mindful of potential exotherms.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 1-(6-Chloro-4-methylpyridin-2-yl)ethanone?

A1: A frequently employed method is the reaction of a suitable pyridine precursor with an acetylating agent. One common approach involves the use of a Grignard reagent, such as methylmagnesium bromide, with a 2-chloro-4-methylpyridine derivative that has an appropriate leaving group at the 2-position.[4][12] Another approach could be a Friedel-Crafts type acylation of a suitable pyridine derivative.[13]

Q2: How can I effectively monitor the progress of my reaction?

A2: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the progress of most organic reactions.[6] By spotting the reaction mixture alongside the starting material, you can visually track the consumption of the starting material and the formation of the product. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used.[2]

Q3: What are the best practices for purifying the final product?

A3: The purification method will depend on the physical properties of your product and the nature of the impurities.

• Column Chromatography: This is a versatile technique for separating compounds with different polarities. A silica gel column with a gradient elution system (e.g., hexane/ethyl acetate) is commonly used.[8]

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent can be a highly effective method for achieving high purity.

• Distillation: If the product is a liquid with a boiling point that is significantly different from the impurities, distillation under reduced pressure can be an option.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes, standard laboratory safety practices should always be followed.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Fume Hood: Conduct the reaction in a well-ventilated fume hood, especially when working with volatile or toxic reagents.

• Grignard Reagents: Grignard reagents are pyrophoric and react violently with water. Handle them with extreme care under an inert atmosphere.[1][3]

• Quenching: Be cautious when quenching the reaction, as it can be exothermic. Always add the quenching agent slowly to a cooled reaction mixture.

Optimized Protocol: Synthesis via Grignard Reaction

This protocol is a general guideline and may require optimization for your specific laboratory conditions and reagent batches.

Materials:

• 2,6-Dichloro-4-methylpyridine

• Methylmagnesium bromide (in a suitable ether solvent)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate or sodium sulfate

• Flame-dried round-bottom flask with a stir bar

• Septa and needles for inert atmosphere techniques

• Addition funnel

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 2,6-dichloro-4-methylpyridine (1.0 eq) in anhydrous diethyl ether or THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Grignard Addition: Slowly add methylmagnesium bromide (1.1 eq) dropwise via an addition funnel over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0 °C and slowly quench by adding saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Visualizations

Reaction Mechanism: Grignard Synthesis

Caption: A simplified workflow of the Grignard synthesis of the target compound.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting common synthesis issues.

Data Summary

Parameter	Recommended Condition	Potential Issue if Deviated	Reference
Solvent	Anhydrous Ether or THF	Quenching of Grignard reagent, low yield	[3]
Temperature	0 °C for addition, then RT	Side reactions at high temp, slow reaction at low temp	[4]
Atmosphere	Inert (Argon or Nitrogen)	Reagent degradation, oxidation byproducts	[2]
Workup	Saturated aq. NH₄Cl	Emulsion formation with water, incomplete quenching	[4]
Purification	Silica Gel Chromatography	Co-elution of impurities	[8]

References

• Organic Chemistry Portal. Grignard Reaction. Available from: [Link]

• International Journal of Engineering Science Invention. Synthesis of 1-(6-Chloro-2-methyl-4-phenylquinoline) ethanone using different heterogeneous catalysts in dry media under. Available from: [Link]

• Google Patents. CN105198799A - Preparation method of 2-methyl-6-(chloromethyl) pyridine hydrochloride.

• Wikipedia. Grignard reaction. Available from: [Link]

• Arkivoc. A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib. Available from: [Link]

• ResearchGate. Can anyone suggest me a procedure for preparation of 2- chloro-4-acetylpyridine? Available from: [Link]

• Master Organic Chemistry. Reactions of Grignard Reagents. Available from: [Link]

• University of Wisconsin-Madison. The Grignard Reaction. Available from: [Link]

• SciELO. facile synthesis, characterization and dft calculations of 2-acetyl pyridine derivatives. Available from: [Link]

• IndiaMART. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 (Methylsulfonyl)phenyl]Ethanone. Available from: [Link]

• Google Patents. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone.

• MDPI. Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material. Available from: [Link]

• Organic Syntheses. 5-(1-HYDROXYETHYLIDENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE. Available from: [Link]

• Organic Syntheses. 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE. Available from: [Link]

• ResearchGate. Scheme 1. Synthesis of 2-acetyl-6-chloro-4-arylquinoline (3). Available from: [Link]

• GlycoPODv2. O-Acetylation using acetic anhydride in pyridine. Available from: [Link]

• Chemistry LibreTexts. Reactions with Grignard Reagents. Available from: [Link]

• Google Patents. EP2497767A1 - Improved process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib.
• Google Patents. CN107011254B - Synthesis and purification method of 2-amino-4-methylpyridine.

• ScholarWorks @ UTRGV. The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Available from: [Link]

Sources

• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. rsc.org [rsc.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. 1-(2-CHLORO-PYRIDIN-4-YL)-ETHANONE | 23794-15-2 [chemicalbook.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. ijesi.org [ijesi.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. CN105198799A - Preparation method of 2-methyl-6-(chloromethyl) pyridine hydrochloride - Google Patents [patents.google.com]

preventing hydrolysis of chloropyridine during acetylation reactions

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. This resource addresses a common yet critical challenge in organic synthesis: the unwanted hydrolysis of chloropyridines during acetylation reactions. This guide is structured as a series of in-depth questions and answers to provide targeted solutions and a deeper mechanistic understanding of how to favor the desired acetylation pathway over competing side reactions.

Section 1: Understanding the Core Problem

Q1: I'm trying to acetylate an amino-chloropyridine, but I'm consistently isolating a significant amount of the corresponding hydroxypyridine byproduct. What is causing this?

A1: The formation of a hydroxypyridine byproduct is a classic sign that a competing hydrolysis reaction is occurring. This is a nucleophilic aromatic substitution (SNAr) reaction where water or hydroxide ions are attacking the carbon atom bearing the chloro-substituent, displacing it.

The pyridine ring is inherently electron-deficient, which activates the chlorine atom for nucleophilic attack. During your acetylation, several factors can inadvertently promote this undesired hydrolysis:

• Presence of Water: Even trace amounts of water in your reagents or solvents can act as the nucleophile.

• Basic Conditions: The base used in the acetylation (e.g., pyridine, triethylamine) is meant to neutralize the acid byproduct (HCl or acetic acid). However, if water is present, the base can deprotonate it to form hydroxide ions (OH⁻), which are much more potent nucleophiles than water itself.

• Elevated Temperatures: Higher reaction temperatures can increase the rate of both acetylation and hydrolysis. However, the hydrolysis reaction often has a significant temperature dependence, and excessive heat can favor this undesired pathway.[1][2]

The core challenge is a competition between two nucleophiles: your desired amine attacking the acetylating agent and the unwanted water/hydroxide attacking the chloropyridine ring.

Section 2: Proactive Prevention & Troubleshooting Guide

This section provides actionable strategies to minimize hydrolysis during the reaction setup and execution.

Q2: How can I rigorously exclude water from my reaction to prevent hydrolysis?

A2: Strict control over anhydrous conditions is the single most critical factor in preventing hydrolysis.

• Glassware: All glassware should be oven-dried at >120°C for several hours or flame-dried under vacuum and allowed to cool in a desiccator or under an inert atmosphere (Nitrogen or Argon).

• Solvents: Use freshly distilled, anhydrous-grade solvents. Solvents like Dichloromethane (DCM), Acetonitrile (MeCN), or Tetrahydrofuran (THF) should be dried using appropriate methods (e.g., distillation from CaH₂ for DCM/MeCN, Na/benzophenone for THF) or purchased as anhydrous grade and handled under an inert atmosphere.

• Reagents:

  • Starting Material: Ensure your chloropyridine substrate is dry. If it's a stable solid, it can be dried under high vacuum.

  • Bases: Liquid bases like pyridine or triethylamine should be distilled from a suitable drying agent (e.g., KOH or CaH₂) and stored over molecular sieves.

  • Acetylating Agent: Use a fresh bottle of acetic anhydride or acetyl chloride. Older bottles may have absorbed atmospheric moisture.

• Reaction Setup: Assemble your reaction under a positive pressure of an inert gas (N₂ or Ar). Add reagents via syringe through rubber septa.

Q3: My protocol uses pyridine as both the base and solvent. Could this be contributing to the hydrolysis? What are better base choices?

A3: Yes, while classic, using pyridine can be problematic. Pyridine can act as both a base and a nucleophilic catalyst.[3][4][5][6] In its role as a catalyst, it reacts with the acetylating agent to form a highly reactive N-acetylpyridinium salt.[7][8][9] However, it is a relatively weak base (pKa of conjugate acid ≈ 5.2) and is not sterically hindered, offering little advantage in suppressing side reactions.

For substrates prone to hydrolysis, a non-nucleophilic, sterically hindered base is often a superior choice. The goal is to have a base that is strong enough to scavenge the acid byproduct but is too bulky to participate in nucleophilic catalysis or other side reactions.

Base	pKa (Conjugate Acid)	Structure	Key Advantages & Considerations
Triethylamine (TEA)	~10.7	Et₃N	Common, inexpensive. More basic than pyridine. Provides moderate steric hindrance. Must be rigorously dried.
Diisopropylethylamine (DIPEA or Hünig's Base)	~10.7	(i-Pr)₂EtN	Highly Recommended. Very sterically hindered, making it non-nucleophilic. Similar basicity to TEA. Ideal for sensitive substrates.
2,6-Lutidine	~6.7	Sterically hindered pyridine derivative. Less basic than TEA/DIPEA, but effective at trapping protons without being nucleophilic.
Proton Sponge	~12.1	A very strong, non-nucleophilic base. Use in stoichiometric amounts. Can be expensive and sometimes difficult to remove during workup.

Recommendation: Switch from pyridine to Diisopropylethylamine (DIPEA). It is an excellent acid scavenger that is highly unlikely to promote unwanted side reactions due to its steric bulk.

Q4: What role does temperature play, and what is the optimal temperature range for these reactions?

A4: Temperature is a double-edged sword. While heating can drive the acetylation to completion, it also accelerates the rate of hydrolysis.[2] For sensitive chloropyridine substrates, starting at a low temperature is a crucial strategy.

Recommended Protocol:

• Combine the chloropyridine substrate, solvent, and base (e.g., DIPEA) in the reaction flask.

• Cool the mixture to 0°C in an ice-water bath.

• Add the acetylating agent (acetic anhydride or acetyl chloride) dropwise while maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to stir at 0°C for 30-60 minutes.

• Slowly allow the reaction to warm to room temperature and monitor its progress by TLC or LCMS.

• Only apply gentle heating (e.g., 40-50°C) if the reaction is stalled at room temperature. Avoid high temperatures (>60°C) whenever possible.

This controlled temperature profile ensures that the initial, often exothermic, phase of the reaction occurs under conditions that heavily disfavor hydrolysis.

Section 3: Workup and Purification Strategies

The risk of hydrolysis does not end when the reaction is complete. Improper workup procedures can easily hydrolyze the desired product or any remaining starting material.[10]

Q5: What is the safest way to quench the reaction and work it up to avoid hydrolysis?

A5: The key is to neutralize acidic and basic species under non-hydrolytic or minimally hydrolytic conditions. Avoid strong aqueous acids or bases.

Recommended Workup Protocol:

• Quench: Cool the reaction mixture back down to 0°C. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) .[11][12] NaHCO₃ is a weak base, sufficient to neutralize any remaining acid and quench excess acetic anhydride without creating a strongly basic environment that would promote hydrolysis. Avoid stronger bases like sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH).[12]

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the product into an organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Perform the extraction quickly.

• Washing: Wash the combined organic layers sequentially with:

  • Saturated aqueous NaHCO₃ (to remove residual acetic acid).

  • Water.

  • Brine (saturated aqueous NaCl) to aid in the removal of water and break emulsions.[11]

• Drying: Dry the organic layer over an anhydrous, neutral drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Remove the solvent under reduced pressure (rotary evaporation).

Q6: I suspect hydrolysis is occurring during my silica gel column chromatography. Is this possible and how can I prevent it?

A6: Yes, this is a very common issue. Standard silica gel is inherently acidic and can catalyze the hydrolysis of acid-sensitive compounds, including activated chloropyridines.[11]

Solutions:

• Deactivate the Silica: Before running the column, flush the packed silica gel with your eluent system containing 1-2% of a tertiary amine, such as triethylamine or DIPEA.[11] This neutralizes the acidic sites on the silica surface.

• Use a Different Stationary Phase: If your compound is particularly sensitive, consider using a less acidic stationary phase like neutral or basic alumina.

• Alternative Purification: If possible, purify the product by recrystallization to avoid chromatography altogether.

Section 4: Visualizing the Chemistry & Workflow

Diagram 1: Competing Reaction Pathways

This diagram illustrates the central challenge: the competition between the desired N-acetylation and the undesired hydrolysis side reaction.

Caption: A step-by-step troubleshooting guide to mitigate hydrolysis.

References

• G. A. A. G. G. Sung, "The Stability of Acylpyridinium Cations and Their Relation to the Catalytic Activity of Pyridine Bases," [Source not explicitly stated, likely a journal like J. Org. Chem. or similar]. [Online].
• askIITians, "Pyridine acts as a base and a solvent in the acylation of amines," askIITians, 2025. [Online].
• C. M. Barrera, D. Salvatierra, and F. Giralt, "Hydrolysis Kinetics for 2-Chloropyridine in Supercritical Water," [Source not explicitly stated, likely a chemical engineering journal]. [Online].
• BenchChem, "Preventing the hydrolysis of N-Benzylaminoacetaldehyde diethyl acetal during reaction workup," BenchChem Technical Support. [Online].
• ResearchGate, "What is the best work-up for acetic anhydride/pyradine acetylation?," ResearchGate, 2019. [Online].
• Reddit, "What is the role of pyridine in the acetylations of alcohols?," r/OrganicChemistry, 2023. [Online].
• ResearchGate, "The Stability of Acylpyridinium Cations and Their Relation to the Catalytic Activity of Pyridine Bases | Request PDF," ResearchGate, 2025. [Online].
• Pearson+, "Why is pyridine often used in acylation reactions?," Study Prep in Pearson+. [Online].
• ECHEMI, "What is the best work-up for acetic anhydride/pyradine acetylation?," ECHEMI Community. [Online].
• UKM, "HYDROLYSIS OF CHLORPYRIFOS IN AQUEOUS SOLUTIONS AT DIFFERENT TEMPERATURES AND pH," [Source not explicitly stated, likely a university repository or journal]. [Online].
• chemeurope.com, "4-Dimethylaminopyridine," chemeurope.com. [Online].
• Sigma-Aldrich, "Technical Bulletin AL-114 4-DMAP (4-Dimethylaminopyridine)," Sigma-Aldrich. [Online].
• P. Spanu et al., "An unexpected reaction of pyridine with acetyl chloride to give dihydropyridine and piperidine derivatives," Tetrahedron Letters, vol. 55, pp. 1939-1942, 2014. [Online].
• Vedantu, "What is the role of pyridine in the acylation of a class 12 chemistry CBSE," Vedantu, 2026. [Online].
• ResearchGate, "The Catalytic Potential of Substituted Pyridines in Acylation Reactions: Theoretical Prediction and Experimental Validation | Request PDF," ResearchGate. [Online].

Sources

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. ukm.my [ukm.my]
• 3. Pyridine acts as a base and a solvent in the acylation of amines. It - askIITians [askiitians.com]
• 4. reddit.com [reddit.com]
• 5. Why is pyridine often used in acylation reactions? | Study Prep in Pearson+ [pearson.com]
• 6. What is the role of pyridine in the acylation of a class 12 chemistry CBSE [vedantu.com]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 8. researchgate.net [researchgate.net]
• 9. re.public.polimi.it [re.public.polimi.it]
• 10. echemi.com [echemi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

removing metal catalyst residues from pyridine ketone products

Welcome to the Technical Support Center for API Purification . This guide is specifically engineered for researchers, process chemists, and drug development professionals facing the notoriously difficult challenge of clearing transition metal catalysts (e.g., Pd, Ru, Cu) from pyridine ketone active pharmaceutical ingredients (APIs).

Below, you will find a diagnostic workflow, causality-driven FAQs, troubleshooting scenarios, and self-validating experimental protocols to ensure your product meets stringent regulatory limits.

Purification Strategy Workflow

Workflow for sequential metal catalyst clearance in pyridine ketone API synthesis.

Part 1: Frequently Asked Questions (Understanding the Causality)

Q1: Why do pyridine ketone products retain palladium and copper so stubbornly compared to other synthetic intermediates? A1: The retention is driven by thermodynamics. The basic pyridine nitrogen atom acts as a strong σ-donor to transition metals like Pd(II) and Cu(II). When a ketone moiety is present—especially in the 2-position (e.g., 2-acylpyridines)—the molecule acts as a bidentate ligand, forming a highly stable 5- or 6-membered chelate ring with the metal . This chelation drastically lowers the chemical potential of the metal, making standard aqueous washes (like aqueous NH₄Cl or brine) thermodynamically insufficient to break the metal-API complex.

Q2: What are the exact regulatory limits for these residual metals in my final API? A2: The International Council for Harmonisation (ICH) Q3D guidelines classify elemental impurities based on their toxicity and the drug's route of administration . Palladium and Ruthenium are Class 2B elements. For an oral drug with a maximum daily dose of ≤10 g, the Permitted Daily Exposure (PDE) for Pd is 100 µ g/day , which effectively translates to a 10 ppm concentration limit in the API .

Table 1: ICH Q3D Permitted Daily Exposure (PDE) Limits for Common Catalysts

Element	ICH Class	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )	Inhalation PDE (µ g/day )
Palladium (Pd)	2B	100	10	1
Ruthenium (Ru)	2B	100	10	1
Platinum (Pt)	2B	108	10.8	1.08

| Copper (Cu) | 3 | 3400 | 340 | 34 |

Q3: I tried treating my crude mixture with activated carbon, but my API yield dropped by 40%. Why did this happen? A3: Activated carbon relies on physisorption (van der Waals interactions and porosity). While it successfully adsorbs metal clusters, its lack of chemical selectivity means it also heavily adsorbs planar, aromatic organic molecules like pyridine ketones . To preserve yield, you must use chemisorption via functionalized scavengers (e.g., thiols, thioureas) that specifically target the soft metal center without trapping the API.

Part 2: Troubleshooting Guide

Issue A: Emulsion formation during the aqueous extraction of the crude reaction mixture.

• Root Cause: Pyridine ketones can act as mild surfactants when partially protonated or coordinated to metal salts, stabilizing oil-in-water emulsions during liquid-liquid extraction.

• Actionable Solution: Do not use plain water or simple brine. Wash the organic layer with a 10% w/v aqueous solution of N-acetylcysteine (NAC) or ethylenediaminetetraacetic acid (EDTA) adjusted to pH 8–9. The chelator pulls the metal into the aqueous phase, while the basic pH ensures the pyridine remains unprotonated, instantly breaking the emulsion.

Issue B: Silica-based scavengers are failing to reduce Palladium below 50 ppm.

• Root Cause: The binding affinity of your chosen scavenger is lower than the chelation affinity of the pyridine ketone, or the kinetics are too slow, causing the system to reach equilibrium before the metal is fully depleted .

• Actionable Solution:

  • Shift the Thermodynamics: Switch from a generic amine scavenger to a stronger soft-ligand scavenger (e.g., Silica-Thiol or Silica-Thiourea).

  • Accelerate the Kinetics: Increase the scavenging temperature to 60°C. The elevated temperature provides the activation energy necessary to break the stable Pd-pyridine coordination bond .

  • Change the Scaffold: Utilize polyolefin fibrous scavengers (e.g., Smopex-234). These offer a massively higher surface area and rapid kinetics for tightly bound Pd compared to porous silica .

Table 2: Scavenger Selection Guide for Pyridine Ketones

Scavenger Type	Functional Group	Best For	Operational Notes
Silica-Thiol	-SH	Pd(II), Ru(II), Cu(I)	High affinity; performs best in non-polar solvents (Toluene, DCM).
Silica-Thiourea	-NH-CS-NH₂	Pd(0), Pd(II), Ru	Excellent for outcompeting strongly coordinating bidentate APIs.

| Fibrous (Smopex-234) | Thiol-grafted polymer | Pd(II), Pt | High surface area; active and stable at temperatures up to 120°C . |

Part 3: Self-Validating Experimental Protocols

Protocol 1: High-Throughput Solid-Supported Scavenger Screening

Causality Check: This protocol determines which scavenger thermodynamically outcompetes the pyridine ketone for the metal at a specific temperature, using a control vial to validate the baseline metal load.

• Preparation: Dissolve the crude pyridine ketone API in a suitable solvent (e.g., THF, EtOAc, or Toluene) to a concentration of 0.1 M. Ensure complete dissolution; suspended amorphous precipitates can physically trap metals, yielding false negatives.

• Aliquot: Dispense 5 mL aliquots of the API solution into a series of 10 mL glass vials equipped with magnetic stir bars.

• Dosing: Add 5–10 equivalents (relative to the theoretical metal content) of different scavengers (e.g., Silica-Thiol, Silica-Thiourea, Smopex-234) to separate vials. Crucial: Keep one vial as an untreated control to establish the baseline.

• Incubation: Heat the vials to 60°C and stir at 500 rpm for 4 to 18 hours. Note: Elevated temperature is mandatory to overcome the activation energy barrier of the API-metal chelate .

• Filtration: Filter each mixture hot through a 0.2 µm PTFE syringe filter to remove the scavenger-metal complex. Wash the filter cake with 1 mL of hot solvent to maximize API recovery .

• Validation: Concentrate the filtrates and analyze the residues via ICP-MS. A successful screen will show >95% metal reduction compared to the control vial, alongside >90% API mass recovery.

Protocol 2: Crystallization-Induced Metal Purging

Causality Check: If scavengers stall at 20–50 ppm, crystallization can reject the remaining metal into the mother liquor. This works because the highly ordered crystal lattice of the API thermodynamically excludes the bulky metal-ligand complexes.

• Solvent Selection: Select a solvent/anti-solvent system where the API exhibits a steep solubility curve, but the metal-scavenger byproducts or metal-ligand complexes remain highly soluble (e.g., Ethanol/Heptane).

• Dissolution: Dissolve the API in the minimum amount of the primary solvent at reflux.

• Dynamic Chelation (Optional): Add 0.1 equivalents of a soluble, benign chelator (e.g., triphenylphosphine or a water-soluble thiol) to the hot mixture. This dynamically binds the trace metal, preventing it from co-precipitating.

• Controlled Cooling: Apply a slow, controlled cooling ramp (e.g., 0.1°C/min). Rapid crash-cooling traps mother liquor (and metals) inside crystal defects. Slow cooling promotes the growth of highly ordered crystals that naturally exclude impurities.

• Isolation: Filter the crystals and wash with cold anti-solvent. Validate the final metal clearance via ICP-MS.

References

• ICH guideline Q3D (R1) on elemental impurities - European Medicines Agency (EMA) . europa.eu. 1

• Technical Support Center: Palladium Catalyst Removal in 2-Bromo-4-fluoro-5-methylpyridine Reactions . benchchem.com. 2

• Statistical DoE Approach to the Removal of Palladium from Active Pharmaceutical Ingredients (APIs) by Functionalized Silica Adsorbents . acs.org. 3

• The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution . researchgate.net. 4

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

User Guide: Optimizing Solubility &amp; Resolution for Heterocyclic NMR

Technical Support Center: NMR Analysis of Chloropyridinyl Ethanones

Core Technical Analysis

Chloropyridinyl ethanones present a unique "solubility paradox" in NMR spectroscopy due to their amphiphilic electronic structure.

• The Pyridine Ring: Acts as a Lewis base (pKa ~5.2 for unsubstituted pyridine), making it prone to hydrogen bonding and

  - stacking aggregation, particularly in non-polar solvents.

• The Chlorine Substituent: Increases lipophilicity and withdraws electron density, slightly reducing the basicity of the ring nitrogen but enhancing the dipole moment.

• The Ethanone Moiety: Introduces a carbonyl dipole, further increasing the potential for intermolecular dipole-dipole interactions.

The Problem: In standard chloroform-d (

), these molecules often form supramolecular aggregates. This results in broadened signals , concentration-dependent chemical shifts , and poor solubility at the concentrations required for 13C NMR (>10 mg/0.6 mL).

Solvent Selection Strategy (Decision Matrix)

Do not blindly choose DMSO-d6. While it dissolves almost everything, it is hygroscopic, difficult to remove, and its high viscosity broadens lines. Follow this logic gate for optimal results.

Visual Guide: Solvent Selection Workflow

Figure 1: Decision tree for solvent selection based on solubility and spectral resolution.

Troubleshooting & FAQs

Issue 1: "My proton signals are broad and undefined in CDCl3."

Diagnosis: This is likely due to Self-Association (Aggregation) . The nitrogen on the pyridine ring interacts with the electron-deficient hydrogens or the carbonyl of neighboring molecules. The Fix: The TFA-d "Trick" Adding a trace amount of Trifluoroacetic acid-d (TFA-d) protonates the pyridine nitrogen.

• Mechanism: Protonation creates a pyridinium cation (

  ). The positive charge creates electrostatic repulsion between molecules, breaking the -stacking aggregates.

• Side Effect: This will shift your signals downfield (deshielding). You must report this as "Sample + TFA-d".

Issue 2: "I cannot see the exchangeable protons (OH/NH) in Methanol-d4."

Diagnosis: Deuterium Exchange. Protic solvents like Methanol-d4 (

) have exchangeable deuterium atoms. They will swap with any acidic protons on your molecule (e.g., if your ethanone exists in an enol form or if you have amide precursors). The Fix: Switch to DMSO-d6 or Acetonitrile-d3 . These are aprotic polar solvents and will preserve exchangeable proton signals (usually appearing as broad singlets or doublets if coupling occurs).

Issue 3: "My 13C NMR has no signals for the Carbonyl or Chlorine-bound carbons."

Diagnosis: Long Relaxation Times (

). Quaternary carbons (C=O, C-Cl, and ring junction carbons) have no attached protons to assist in relaxation via the Nuclear Overhauser Effect (NOE). They relax very slowly. The Fix:

• Pulse Delay: Increase the relaxation delay (

  ) to 3–5 seconds.

• Relaxation Agent: Add ~2-5 mg of Chromium(III) acetylacetonate [Cr(acac)3] . This paramagnetic species shortens

  for all nuclei, dramatically boosting the signal-to-noise ratio for quaternary carbons.

Comparative Data: Solvent Properties

Solvent	Solubility (Chloropyridines)	Resolution	H2O Peak (ppm)	Primary Drawback
CDCl3	Moderate	Excellent	1.56	Aggregation/Broadening
Acetone-d6	Good	Very Good	2.84	Reacts with amines (imines)
DMSO-d6	Excellent	Fair (Viscous)	3.33	Hygroscopic (Water peak grows)
MeOD	Good	Good	4.87	Erases exchangeable protons
TFA-d	N/A (Additive)	Excellent	11.50	Corrosive; shifts peaks significantly

Data adapted from Fulmer et al. (2010) [1].[1]

Detailed Protocol: Breaking Aggregation with TFA-d

Objective: Sharpen broad proton signals caused by intermolecular stacking.

Materials:

• NMR Tube containing sample in

  (0.6 mL).

• Trifluoroacetic acid-d (

  ), 99.5% D.

• Micropipette (1-10 µL range).

Step-by-Step:

• Baseline Scan: Acquire a standard 1H NMR spectrum (16 scans) of your sample in

  . Note the line width (Hz) of the pyridine ring protons.

• Titration: Add 2 µL of TFA-d directly into the NMR tube.

• Mixing: Cap the tube and invert 5-10 times. Do not vortex vigorously as this introduces bubbles.

• Acquisition: Re-run the 1H NMR.

• Analysis:

  • Check if peaks have sharpened.[2][3]

  • Note the chemical shift change (

    ).[2][3] The protons adjacent to the nitrogen (ortho-position) will shift downfield the most (typically +0.5 to +1.0 ppm).

• Iterate: If peaks are still broad, add another 2 µL. Do not exceed 10 µL, or the solvent matrix changes too drastically.

Visual Guide: Aggregation vs. Exchange Logic

Figure 2: Differentiating between aggregation and chemical exchange using Variable Temperature (VT) NMR.

References

• Fulmer, G. R., et al. (2010).[1][4][5][6] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Solvents and Sample Preparation).

• Reich, H. J. (2023). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison Chemistry Department.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
• 3. University of Ottawa NMR Facility Blog: Chemical Exchange Agents to Simplify NMR Spectra [u-of-o-nmr-facility.blogspot.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2-Acetyl-6-chloropyridine Storage &amp; Troubleshooting

Welcome to the Technical Support Center for reactive pyridine derivatives. As a highly versatile bifunctional building block used in the synthesis of terpyridine ligands, pharmaceuticals, and agrochemicals, 2-acetyl-6-chloropyridine presents unique handling challenges. Its dual functionality—an electrophilic chloropyridine core and an enolizable acetyl group—makes it inherently unstable under standard atmospheric conditions.

This guide is designed for researchers and drug development professionals. It synthesizes mechanistic causality with field-proven protocols to ensure the integrity of your chemical inventory.

The Mechanistic Causality of Degradation

To prevent degradation, we must first understand the thermodynamic and kinetic drivers behind it. 2-Acetyl-6-chloropyridine degrades primarily through three distinct pathways:

• Nucleophilic Aromatic Substitution (SNAr) via Moisture: The 6-chloro position is highly activated. The electronegative pyridine nitrogen, combined with the electron-withdrawing nature of the 2-acetyl group, creates a significant partial positive charge at C6. Ambient moisture acts as a nucleophile, displacing the chloride ion to form 6-hydroxy-2-acetylpyridine, which rapidly tautomerizes to its more stable pyridone form[1].

• Base-Mediated Aldol Self-Condensation: The alpha-protons of the acetyl group are highly acidic due to resonance stabilization of the resulting enolate into the pyridine ring. Even trace amounts of basic impurities or prolonged thermal stress can trigger self-condensation (forming chalcone-like dimers or oligomers), which manifests as a yellowing or browning of the compound[2].

• Photolytic Cleavage: The C-Cl bond is susceptible to homolytic cleavage when exposed to ultraviolet (UV) light, leading to radical-mediated polymerization and complex degradation profiles.

Fig 1. Primary mechanistic degradation pathways of 2-acetyl-6-chloropyridine.

Troubleshooting Guides & FAQs

Q1: My batch of 2-acetyl-6-chloropyridine has turned from a colorless liquid/white crystalline solid to a dark yellow/brown oil. What happened, and can I rescue it? A: This color change is the classic signature of Aldol self-condensation[2]. Over time, especially if stored at room temperature or exposed to trace bases, the acetyl groups react with one another to form highly conjugated, colored oligomers. You can rescue the intact material using silica gel flash chromatography (see Protocol 1 below). Do not attempt to distill heavily degraded batches at atmospheric pressure, as the heat will rapidly accelerate further condensation.

Q2: LC-MS analysis of my stored batch shows a new peak with an ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

mass shift. How did this form in a sealed vial? A: This indicates SNAr hydrolysis resulting in the pyridone tautomer. Even in a "sealed" vial, standard polyethylene caps or repeated opening in ambient air introduces enough atmospheric moisture to drive this reaction. Pyridine derivatives are notoriously hygroscopic. To prevent this, the compound must be aliquoted under an inert atmosphere (Argon or Nitrogen) and stored with desiccants[3].

Q3: What are the absolute best practices for long-term storage? A: The compound must be treated as air- and moisture-sensitive. It should be stored at -20°C in amber glass vials with PTFE-lined caps, backfilled with Argon, and placed inside a secondary container containing indicating silica gel,[3].

Data Presentation: Storage & Degradation Matrices

Table 1: Degradation Pathways and Analytical Signatures

Degradation Pathway	Causative Agent	Visual Indicator	Analytical Signature (LC-MS / NMR)
SNAr Hydrolysis	Moisture ( )	Cloudy precipitate or phase separation	Mass shift of -18.5 Da (Cl to OH); Broad NH/OH peak in NMR (~11 ppm).
Aldol Condensation	Heat, Trace Base	Yellow to dark brown discoloration	Higher molecular weight adducts; Loss of sharp acetyl singlet (~2.7 ppm) in NMR.
Photolysis	UV/Visible Light	Darkening, insoluble polymeric films	Complex chromatogram; Loss of aromatic pyridine protons.

Table 2: Optimal Storage Conditions

Storage Duration	Temperature	Atmosphere	Container Type	Secondary Protection
Active Use (< 1 week)	2°C to 8°C	Nitrogen ( )	Amber glass, PTFE cap	Store in a benchtop desiccator.
Long-Term (> 1 week)	-20°C	Argon ( )	Amber glass, PTFE cap	Vacuum-sealed bag or jar with silica gel.

Experimental Protocols

Protocol 1: Rescue Purification via Flash Column Chromatography

If your 2-acetyl-6-chloropyridine has degraded (turned yellow/brown), it must be purified before use in sensitive cross-coupling or condensation reactions. This protocol utilizes a self-validating TLC check to ensure purity.

• Sample Preparation: Dissolve the degraded 2-acetyl-6-chloropyridine in a minimal volume of anhydrous Dichloromethane (DCM).

• Column Packing: Pack a glass column with 230-400 mesh silica gel using a Hexanes/Ethyl Acetate (90:10, v/v) solvent system. Causality note: Silica is slightly acidic, which prevents further base-catalyzed Aldol condensation during purification.

• Loading and Elution: Load the sample carefully onto the silica bed. Elute using an isocratic gradient of Hexanes/Ethyl Acetate (85:15, v/v).

• Fraction Collection & TLC: Collect 15 mL fractions. Spot fractions on a silica TLC plate and develop in Hexanes/EtOAc (80:20). Visualize under UV light (254 nm). The intact product will elute first (higher

  ), leaving the polar pyridone and heavy oligomers on the baseline.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure (Rotary Evaporator). Critical: Keep the water bath strictly below 30°C to prevent thermal degradation during concentration.

Protocol 2: Anhydrous Aliquoting and Storage Workflow

To prevent repeated freeze-thaw cycles and moisture ingress, bulk material should be aliquoted immediately upon receipt.

• Preparation: Transfer the bulk bottle of 2-acetyl-6-chloropyridine, along with several pre-dried 2 mL amber glass vials and PTFE-lined caps, into an Argon-filled glovebox.

• Aliquoting: Divide the bulk material into single-use aliquots (e.g., 100 mg to 500 mg per vial). This self-validating system ensures that if one vial is compromised by moisture during future use, the rest of the inventory remains pristine.

• Sealing: Cap the vials tightly. Remove them from the glovebox and immediately wrap the caps tightly with Parafilm.

• Secondary Containment: Place the aliquoted vials into a secondary plastic jar or vacuum-sealable bag filled with indicating silica gel (blue to pink indicator).

• Storage: Transfer the secondary container to a -20°C freezer[3]. Allow a vial to warm to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture on the cold compound.

Fig 2. Anhydrous handling and storage workflow for maximum stability.

References

• An experiment to illustrate nucleophilic aromatic substitution and tautomerism. Journal of Chemical Education (ACS). Available at:[Link]

• Synthesis of Terpyridines: Simple Reactions—What Could Possibly Go Wrong? MDPI. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. chemscene.com [chemscene.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: Mass Spectrometry Fragmentation Profiling of Chloromethylpyridine Ethanones

Prepared by: Senior Application Scientist Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals

Executive Summary

Chloromethylpyridine ethanones (CMPEs) are highly reactive, bifunctional heterocyclic building blocks utilized extensively in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. Structurally, they feature an electrophilic chloromethyl group and an ethanone (acetyl) moiety attached to a basic pyridine scaffold.

Accurate structural elucidation of CMPE isomers is critical during reaction monitoring and impurity profiling. This guide objectively compares the analytical performance of different mass spectrometry (MS) platforms for characterizing these compounds, details the mechanistic causality behind their fragmentation patterns, and provides a self-validating experimental protocol for robust isomeric differentiation.

Mechanistic Causality in CMPE Fragmentation

The fragmentation behavior of CMPEs in a mass spectrometer is not random; it is strictly dictated by the competing thermodynamic stabilities of the resulting product ions. When subjected to 70 eV electron ionization (EI), the molecular ion (

, m/z 169) faces two primary degradation pathways: benzylic cleavage and alpha-cleavage.

• Benzylic Cleavage (The Chloromethyl Pathway): The C–Cl bond possesses a relatively low bond dissociation energy. Homolytic cleavage expels a chlorine radical (

  Cl), generating a pyridinylmethyl cation at m/z 134. This ion is thermodynamically favored due to the resonance delocalization of the positive charge across the aromatic pyridine nitrogen .

• Alpha-Cleavage (The Ethanone Pathway): The acetyl substituent directs classic alpha-cleavage. The loss of a methyl radical (

  CH ) yields an acylium ion at m/z 154. The stability of this fragment is rooted in its linear, triple-bonded structure (Ar–C O ), which effectively stabilizes the positive charge .

The ratio between the m/z 134 and m/z 154 peaks is highly diagnostic for differentiating positional isomers, as steric hindrance and electronic induction from the pyridine nitrogen vary depending on the substitution pattern (α-, β-, or γ-position) .

Figure 1: EI fragmentation pathways of chloromethylpyridine ethanones.

Comparative Performance of Analytical Platforms

Selecting the correct ionization technique is paramount. While GC-EI-MS is the gold standard for structural elucidation via library matching, LC-ESI-MS/MS offers superior sensitivity for trace-level impurity quantification.

Table 1: GC-EI-MS vs. LC-ESI-MS/MS for CMPE Analysis

Feature	GC-EI-MS (70 eV)	LC-ESI-MS/MS (CID)
Primary Ionization	Radical Cation (m/z 169/171)	Protonated Molecule (m/z 170/172)
Fragmentation Control	Fixed (70 eV), highly reproducible	Tunable via Collision Energy (CE)
Isomer Differentiation	Excellent (distinct relative abundances)	Moderate (requires optimized MRM transitions)
Thermal Stability Req.	High (requires vaporization without degradation)	Low (analyzed in liquid phase)
Primary Application	Structural elucidation, Library matching	Trace quantification, Pharmacokinetic profiling

Quantitative Fragmentation Data & Isotopic Signatures

A robust analytical protocol must be self-validating. In MS analysis of chlorinated compounds, the natural isotopic distribution of chlorine (

Cl and Cl in a ~3:1 ratio) serves as an internal quality control metric. Any proposed fragment structure that retains the chlorine atom must exhibit this 3:1 isotopic signature. If a peak lacks this signature, it cannot contain chlorine, immediately validating the loss of the halogen.

Table 2: Diagnostic EI-MS Fragmentation Ions for Isomeric Differentiation

Fragment Ion	m/z ( Cl)	Origin / Mechanism	Isotopic Signature ( Cl: Cl)	Diagnostic Utility
Molecular Ion	169	Intact	3:1	Confirms molecular weight and halogen presence.
Acylium Ion	154	- CH (Alpha-cleavage)	3:1	Confirms presence of the ethanone (acetyl) group.
Pyridinylmethyl Cation	134	- Cl (Benzylic cleavage)	None (1:0)	Confirms presence of the chloromethyl group.
Aryl Cation	126	m/z 154 - CO (Decarbonylation)	3:1	Indicates stability of the pyridine core.
Pyridinium Core	78	Complex ring degradation	None (1:0)	General indicator of the pyridine scaffold.

Self-Validating Experimental Protocol: LC-ESI-MS/MS

To ensure high-fidelity data acquisition, follow this step-by-step methodology for LC-ESI-MS/MS. Every step is designed with a specific causal purpose to prevent chimeric spectra and false positives.

Step 1: Sample Preparation (Protonation Control)

• Action: Dilute the CMPE standard to 1 µg/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid.

• Causality: Formic acid ensures complete protonation of the basic pyridine nitrogen in solution, maximizing the yield of the

  precursor ion (m/z 170) in the ESI source.

Step 2: Chromatographic Isomer Resolution

• Action: Inject 2 µL onto a sub-2 µm C18 UHPLC column. Use a shallow gradient of 5% to 95% organic modifier over 10 minutes.

• Causality: Positional isomers of CMPEs have identical exact masses and highly similar MS/MS spectra. Chromatographic baseline resolution is mandatory to prevent co-elution and chimeric spectral acquisition.

Step 3: ESI Source Optimization

• Action: Set the capillary voltage to +3.0 kV and desolvation temperature to 350°C.

• Causality: These parameters provide sufficient thermal energy for droplet desolvation without inducing premature, in-source fragmentation of the thermally labile C–Cl bond.

Step 4: Energy-Resolved MS/MS Acquisition

• Action: Isolate the m/z 170 precursor in Q1. Perform Product Ion Scans in Q3 while ramping the Collision Energy (CE) in the collision cell (Q2) from 10 eV to 40 eV.

• Causality: Ramping the CE generates a comprehensive breakdown curve, allowing the analyst to observe both low-energy fragments (e.g., loss of HCl) and high-energy core degradation (e.g., pyridine ring opening).

Step 5: Isotopic Signature Validation (The Self-Check)

• Action: Extract the chromatograms for m/z 154 and m/z 156 (the acylium product ions).

• Causality: Because the acylium ion retains the chloromethyl group, the peak area ratio of m/z 154 to 156 must be precisely 3:1. A deviation greater than 5% indicates isobaric interference or a contaminated collision cell, invalidating the run.

Figure 2: LC-ESI-MS/MS workflow for chloromethylpyridine ethanone characterization.

References

• Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Recognizing α-, β- or γ-substitution in pyridines by mass spectrometry. Journal of Mass Spectrometry (Wiley Online Library). Available at:[Link]

• Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. RSC Publishing. Available at:[Link]

Distinguishing Isomeric Impurities: A Comparative Guide to 1-(6-Chloro-4-methylpyridin-2-yl)ethanone and its 4-Chloro Isomer

In the synthesis of active pharmaceutical ingredients (APIs), the precise control of isomeric purity is a cornerstone of drug safety and efficacy. Constitutional isomers, such as 1-(6-chloro-4-methylpyridin-2-yl)ethanone and its 4-chloro counterpart, 1-(4-chloro-6-methylpyridin-2-yl)ethanone, often exhibit similar physicochemical properties, presenting a significant analytical challenge. This guide provides an in-depth comparison of these two isomers, offering robust, data-driven methodologies for their differentiation and characterization. We will explore the subtle yet definitive distinctions revealed by Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), providing both theoretical insights and practical, step-by-step protocols for the discerning researcher.

The Challenge of Isomeric Pyridyl Ketones

The nearly identical molecular weight and polarity of 1-(6-chloro-4-methylpyridin-2-yl)ethanone (Isomer A) and 1-(4-chloro-6-methylpyridin-2-yl)ethanone (Isomer B) make their separation and individual identification a non-trivial task. The position of the chloro-substituent on the pyridine ring, while seemingly a minor structural alteration, induces distinct electronic environments that can be effectively probed using modern analytical techniques. This guide will demonstrate how to leverage these subtle differences to achieve unambiguous characterization.

Property	1-(6-Chloro-4-methylpyridin-2-yl)ethanone (Isomer A)	1-(4-Chloro-6-methylpyridin-2-yl)ethanone (Isomer B)
Molecular Formula	C₈H₈ClNO	C₈H₈ClNO
Molecular Weight	169.61 g/mol	169.61 g/mol
CAS Number	1256812-41-5[1][2]	339586-00-4
Appearance	Light Brown Solid[1]	Not specified

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Tool for Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for distinguishing constitutional isomers.[3] The chemical shift of each proton and carbon nucleus is exquisitely sensitive to its local electronic environment, providing a unique fingerprint for each isomer.

Theoretical Basis for Distinction

The key to differentiating Isomer A and Isomer B via NMR lies in the differing electronic influence of the chlorine atom on the pyridine ring protons and carbons. In Isomer A, the chlorine atom is at the 6-position, adjacent to the nitrogen, while in Isomer B, it is at the 4-position. This positional difference will cause predictable upfield or downfield shifts in the signals of the neighboring nuclei. Specifically, the protons and carbons closer to the electron-withdrawing chlorine atom will experience a downfield shift (higher ppm).

Predicted ¹H NMR Data

The following table outlines the predicted ¹H NMR chemical shifts for each isomer. The most significant difference is expected in the aromatic region, where the two singlets of the pyridine ring protons will have distinct chemical shifts.

Assignment	Predicted ¹H Chemical Shift (ppm) - Isomer A	Predicted ¹H Chemical Shift (ppm) - Isomer B	Rationale for Distinction
Acetyl Protons (-COCH₃)	~2.6	~2.6	Minimal difference expected as they are distant from the chloro-substituent.
Methyl Protons (-CH₃)	~2.4	~2.4	Minimal difference expected.
Pyridine Ring Proton (H-3)	~7.3	~7.8	In Isomer B, this proton is ortho to the electron-withdrawing acetyl group and meta to the chloro group, leading to a downfield shift compared to Isomer A where it is meta to both.
Pyridine Ring Proton (H-5)	~7.1	~7.4	In Isomer A, this proton is meta to both the acetyl and chloro groups. In Isomer B, it is ortho to the chloro group, resulting in a downfield shift.

Predicted ¹³C NMR Data

The differences in the ¹³C NMR spectra are expected to be even more pronounced, particularly for the carbons directly bonded to the chlorine atom and those in its immediate vicinity.

Assignment	Predicted ¹³C Chemical Shift (ppm) - Isomer A	Predicted ¹³C Chemical Shift (ppm) - Isomer B	Rationale for Distinction
Acetyl Carbonyl (C=O)	~198	~198	Minimal difference expected.
Acetyl Methyl (-COCH₃)	~25	~25	Minimal difference expected.
Ring Methyl (-CH₃)	~18	~21	The electronic environment of the methyl group is slightly different.
Pyridine C-2	~152	~154	Position of the acetyl group.
Pyridine C-3	~121	~123	Proximity to the chloro and acetyl groups.
Pyridine C-4	~150	~158 (C-Cl)	The carbon directly bonded to chlorine in Isomer B will be significantly downfield.
Pyridine C-5	~118	~120	Proximity to the chloro group.
Pyridine C-6	~159 (C-Cl)	~162	The carbon directly bonded to chlorine in Isomer A will be significantly downfield.

Experimental Protocol: NMR Analysis

Caption: Workflow for NMR Spectroscopic Analysis.

• Sample Preparation: Dissolve 5-10 mg of the purified sample in approximately 0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer. A typical experiment involves 16 scans with a relaxation delay of 1 second.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. Due to the lower natural abundance of ¹³C, more scans are required (e.g., 1024) with a longer relaxation delay (e.g., 2 seconds).

• Data Analysis: Process the raw data (Fourier transform, phase correction, and baseline correction). Compare the chemical shifts of the aromatic protons and carbons to the predicted values to definitively identify the isomer.

Mass Spectrometry (MS): Unveiling Isomer-Specific Fragmentation

Mass spectrometry provides valuable information about the molecular weight and fragmentation pattern of a compound. While both isomers have the same molecular weight, their fragmentation patterns under electron ionization (EI) are expected to differ due to the different positions of the chloro and methyl groups, which influence bond stabilities and the formation of stable fragment ions.

Theoretical Basis for Distinction

The primary fragmentation pathways for these isomers will likely involve the loss of the acetyl group, the methyl group, and potentially the chlorine atom. The relative abundance of the resulting fragment ions will be indicative of the isomer's structure. For instance, the proximity of the methyl group to the nitrogen in Isomer B might influence fragmentation pathways involving the pyridine ring.

Predicted Fragmentation Patterns

m/z	Proposed Fragment	Predicted Relative Abundance (Isomer A)	Predicted Relative Abundance (Isomer B)	Rationale for Distinction
169/171	[M]⁺	Moderate	Moderate	Molecular ion peak, showing the characteristic 3:1 isotopic pattern for chlorine.
154/156	[M - CH₃]⁺	High	Moderate	Loss of the methyl group from the acetyl moiety. The stability of the resulting ion may differ slightly.
126/128	[M - COCH₃]⁺	Moderate	High	Loss of the acetyl group. The resulting chloromethylpyridine ion may be more stable for Isomer B.
91	[C₆H₅N]⁺	Low	Moderate	Fragmentation of the pyridine ring.

Experimental Protocol: GC-MS Analysis

Caption: Workflow for GC-MS Analysis.

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Gas Chromatography (GC): Inject the sample into a GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms). Use a temperature gradient to ensure separation of the isomers if they are present as a mixture.

• Mass Spectrometry (MS): The eluting compounds are introduced into the mass spectrometer and ionized by electron impact (typically at 70 eV).

• Data Analysis: Analyze the mass spectrum of each peak. Identify the molecular ion and compare the fragmentation patterns to the predicted pathways to confirm the identity of each isomer.

High-Performance Liquid Chromatography (HPLC): A Powerful Separation Technique

For quantitative analysis and purification, HPLC is the method of choice. The key to separating these closely related isomers is to exploit subtle differences in their polarity and interaction with the stationary phase.

Theoretical Basis for Separation

Reversed-phase HPLC, using a C18 column, is a suitable starting point. The mobile phase composition, particularly the organic modifier (acetonitrile or methanol) and the pH (if an aqueous buffer is used), can be optimized to achieve baseline separation.[4][5] The slightly different dipole moments of the two isomers, arising from the different positions of the chlorine atom, will result in differential retention times.

Experimental Protocol: HPLC Method Development

Caption: Workflow for HPLC Method Development.

• Column and Mobile Phase Selection: Start with a standard C18 column. A good initial mobile phase is a mixture of acetonitrile and water (e.g., 60:40 v/v) under isocratic conditions.

• Detection: Use a UV detector at a wavelength where both isomers exhibit strong absorbance (e.g., 254 nm).

• Method Optimization:

  • Inject a standard mixture of the two isomers.

  • If co-elution occurs, systematically vary the percentage of the organic modifier.

  • If necessary, introduce a buffer (e.g., phosphate or acetate) and adjust the pH to exploit any differences in the pKa of the pyridine nitrogen.

  • Consider a gradient elution for improved resolution.

• Method Validation: Once baseline separation is achieved, validate the method for its intended purpose (e.g., purity determination or quantification) according to ICH guidelines.

Conclusion

The differentiation of 1-(6-chloro-4-methylpyridin-2-yl)ethanone and its 4-chloro isomer, while challenging due to their structural similarities, is readily achievable through a systematic application of modern analytical techniques. ¹H and ¹³C NMR spectroscopy provide the most definitive structural information, with predictable and significant differences in the chemical shifts of the pyridine ring nuclei. Mass spectrometry offers complementary data through isomer-specific fragmentation patterns. Finally, HPLC provides a robust method for the separation and quantification of these isomers. By employing the methodologies outlined in this guide, researchers and drug development professionals can confidently identify and control the isomeric purity of these important synthetic intermediates.

References

• SIELC Technologies. (n.d.). HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• BenchChem. (2025). Managing Difficult-to-Separate Pyridine Isomers.
• Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?.
• Chemguide. (n.d.). Mass spectra - fragmentation patterns.
• Sigma-Aldrich. (n.d.). 1-(6-Chloro-4-methyl-pyridin-2-yl)-ethanone.
• Sigma-Aldrich. (n.d.). 1-(6-Chloro-4-methyl-pyridin-2-yl)-ethanone.
• ACD/Labs. (n.d.). NMR Prediction.
• nmrdb.org. (n.d.). Predict 13C carbon NMR spectra.
• AiFChem. (2025). 1-(4-Chloro-6-methylpyridin-2-yl)ethanone.

Sources

• 1. 1-(6-Chloro-4-methyl-pyridin-2-yl)-ethanone | 1256812-41-5 [sigmaaldrich.com]
• 2. 1-(6-Chloro-4-methyl-pyridin-2-yl)-ethanone | 1256812-41-5 [sigmaaldrich.com]
• 3. m.youtube.com [m.youtube.com]
• 4. acdlabs.com [acdlabs.com]
• 5. NP-MRD: 13C NMR Spectrum (1D, 151 MHz, D2O, predicted) (NP0000613) [np-mrd.org]